2,5-Dimethoxycinnamic acid serves as a critical phenylpropanoid scaffold in organic synthesis and medicinal chemistry. Distinguished by its electron-rich dimethoxy substitution pattern, it functions as a primary intermediate in the production of vasodilators (e.g., Cinnepazide) and is investigated for its pleiotropic pharmacological effects, including anti-inflammatory and anticoagulant activities. This guide details the thermodynamic rationale behind its synthesis, rigorous purification protocols, and its application in modern drug development pipelines.
Chemical Profile & Properties[1][3][4][5][6][7][8][9][10]
Property
Specification
Appearance
Pale yellow to off-white crystalline powder
Melting Point
148–150 °C
Solubility
Soluble in ethanol, DMSO, DMF; sparingly soluble in water
pKa
~4.40 (Predicted)
LogP
1.80 (Octanol/Water)
Storage
Inert atmosphere, room temperature, protected from light
Synthesis Module: Knoevenagel Condensation
The most robust route to 2,5-dimethoxycinnamic acid is the Knoevenagel condensation of 2,5-dimethoxybenzaldehyde with malonic acid. This pathway is preferred over the Perkin reaction due to milder conditions and higher yields of the trans-isomer.
Reaction Mechanism
The reaction proceeds via a base-catalyzed nucleophilic attack of the malonic acid enolate on the aldehyde carbonyl.
Deprotonation: The organic base (Piperidine) deprotonates the active methylene of malonic acid.
Nucleophilic Attack: The resulting enolate attacks the carbonyl carbon of 2,5-dimethoxybenzaldehyde.
Dehydration: Elimination of water forms the
-unsaturated dicarboxylic acid intermediate.
Decarboxylation: Thermal decarboxylation occurs spontaneously under reflux, driving the equilibrium toward the stable trans-cinnamic acid product.
Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-dimethoxybenzaldehyde (e.g., 10g) and malonic acid (7.5g) in pyridine (20 mL).
Catalysis: Add catalytic piperidine (0.5 mL) to the mixture.
Reflux: Heat the reaction mixture to 90–100°C. Maintain reflux for 2–3 hours until CO₂ evolution ceases (indicating completion of decarboxylation).
Quench: Cool the mixture to room temperature. Pour the solution into ice-cold water (100 mL).
Acidification: Slowly add 3M HCl with vigorous stirring until pH < 2. A voluminous white/pale-yellow precipitate will form.[4]
Isolation: Filter the precipitate via vacuum filtration. Wash the filter cake with cold water (3 x 20 mL) to remove residual pyridine.
Purification: Recrystallize from hot Ethanol/Water (4:1).
Note: Dissolve crude solid in boiling ethanol, then add hot water until turbidity appears. Cool slowly to 4°C to maximize crystal size and purity.
Synthesis Workflow Diagram
Figure 1: Step-by-step synthetic workflow for the Knoevenagel condensation of 2,5-dimethoxycinnamic acid.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, the following spectral signatures must be confirmed.
2,5-Dimethoxycinnamic acid is not merely a passive intermediate; it possesses intrinsic biological activity and serves as a precursor for vasoactive agents.[5]
Cinnepazide Synthesis
The primary industrial application is the synthesis of Cinnepazide , a vasodilator used to treat cerebral arteriosclerosis.
Mechanism: The carboxylic acid moiety is activated (via acid chloride or mixed anhydride) and coupled with a piperazine derivative.
Significance: The 2,5-dimethoxy substitution pattern is essential for the specific receptor binding affinity of the final drug.
Anti-Inflammatory & Anticoagulant Potential
Research indicates that methoxy-substituted cinnamic acids modulate the NF-κB signaling pathway, reducing the expression of pro-inflammatory cytokines (TNF-α, IL-6). Additionally, the compound exhibits inhibitory effects on platelet aggregation, likely through interference with arachidonic acid metabolism.
Biological Pathway Diagram
Figure 2: Dual utility of 2,5-Dimethoxycinnamic acid in pharmaceutical synthesis and direct biological modulation.[2][4]
Technical Guide: Natural Sources and Bio-Architecture of 2,5-Dimethoxycinnamic Acid
Executive Summary 2,5-Dimethoxycinnamic acid (2,5-DMCA) is a non-canonical phenylpropanoid that occupies a unique niche in plant secondary metabolism. Unlike its ubiquitous isomers—ferulic acid (3-methoxy-4-hydroxy) and...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a non-canonical phenylpropanoid that occupies a unique niche in plant secondary metabolism. Unlike its ubiquitous isomers—ferulic acid (3-methoxy-4-hydroxy) and caffeic acid (3,4-dihydroxy)—which follow the standard p-coumaric acid pathway, 2,5-DMCA features a rare ortho-meta substitution pattern.
This structural distinctiveness confers specific pharmacological properties, particularly in modulating fungal mycotoxin biosynthesis and acting as a metabolic signal in plant stress responses. While often synthesized for pharmaceutical applications (e.g., as a precursor to the vasodilator Cinnepazide ), recent metabolomic profiling has identified discrete natural reservoirs of this compound in specific pteridophytes, invasive asteraceae, and endophytic fungi.
This guide provides a rigorous analysis of the natural occurrence, putative biosynthetic origins, and isolation methodologies for 2,5-DMCA, designed for application scientists and drug discovery professionals.
Part 1: Chemical Identity and Structural Significance
The biological activity of cinnamic acid derivatives is dictated by the substitution pattern on the phenyl ring.[1] The 2,5-dimethoxy arrangement creates a distinct electronic and steric profile compared to the common 3,4-substituted dietary phenolics.
Feature
2,5-Dimethoxycinnamic Acid
Ferulic Acid (Reference Standard)
Substitution
2-OMe, 5-OMe (ortho, meta)
3-OMe, 4-OH (meta, para)
Lipophilicity
High (Methylated hydroxyls)
Moderate (Free hydroxyl)
Metabolic Role
Stress signaling, Allelopathy
Lignin biosynthesis, Cell wall structure
Key Reactivity
Resistant to quinone oxidation
Easily oxidized to phenoxy radicals
CAS Number
10538-51-9
1135-24-6
Structural Diagram
The 2,5-substitution prevents the formation of the quinoid structures typical of catechol-type antioxidants (like caffeic acid), likely contributing to its stability and specific interaction with enzymatic pockets such as Trichodiene synthase (TRI5) .
Part 2: Natural Sources and Ecological Niches[2]
Contrary to earlier assumptions that 2,5-DMCA was purely synthetic, high-resolution mass spectrometry (HRMS) has validated its presence in specific ecological niches. It appears not as a structural bulk component (like lignin precursors) but as a specialized metabolite.
The Pteridophyte Reservoir: Azolla filiculoides
The water fern Azolla filiculoides is a confirmed source. Research indicates that 2,5-DMCA accumulation is stress-inducible .
Condition: Cold stress (5°C) coupled with moderate light intensity.[2]
Mechanism: Under these conditions, the plant shifts metabolism away from growth and toward protective secondary metabolites. 2,5-DMCA appears alongside deoxyanthocyanins, suggesting a role in cryoprotection or oxidative stress management.
Invasive Asteraceae: Chromolaena odorata
In the invasive weed Chromolaena odorata (Siam weed), 2,5-DMCA is found in the lipophilic fraction of leaf extracts.
Context: This plant is known for its aggressive allelopathic properties (inhibiting the growth of surrounding plants). The presence of a stable, methoxylated cinnamic acid derivative supports the hypothesis that 2,5-DMCA may function as an allelochemical, persisting in soil longer than hydroxy-cinnamic acids due to its resistance to oxidative degradation.
Microbial and Fungal Endophytes
Trichoderma asperellum: An endophytic fungus isolated from medicinal orchids. The production of 2,5-DMCA by endophytes suggests that in some host plants, the compound may actually be of fungal origin.
Cyanobacteria (Leptolyngbya sp.): Identified in thermophilic strains, indicating a deep evolutionary origin for this biosynthetic capability.
Bio-Transformation Products (Honey & Fermentates)
2,5-DMCA has been isolated from specific honey samples (e.g., Algerian honey) and traditional rice beverages.
Origin Hypothesis: It is likely not floral in origin but a product of enzymatic modification (methylation) of plant precursors by the bee gut microbiome or fermentation yeast/bacteria.
Part 3: Putative Biosynthetic Pathway
The biosynthesis of 2,5-DMCA diverges from the "General Phenylpropanoid Pathway." The standard pathway proceeds via para-hydroxylation (C4). The 2,5-pattern requires an initial ortho-hydroxylation (salicylic acid route) or a specific position-directed hydroxylase.
Hypothesis: The pathway likely branches from Cinnamic Acid or o-Coumaric Acid , bypassing the p-Coumaric acid central hub.
Figure 1: Proposed biosynthetic divergence.[3] Unlike the standard p-coumaric route (red), 2,5-DMCA (green) requires ortho-hydroxylation and subsequent 5-position modification, enzymes often associated with stress response or microbial metabolism.
Part 4: Extraction and Isolation Protocol
Due to the lipophilic nature of the methoxy groups, 2,5-DMCA does not extract well with the highly polar solvents (water/methanol) used for glycosides. A targeted lipophilic extraction is required.
Protocol: Isolation from Plant Matrix (Chromolaena or Azolla)
Figure 2: Optimized extraction workflow prioritizing the recovery of lipophilic acidic metabolites.
Part 5: Pharmacological & Industrial Relevance[1][5]
Mycotoxin Inhibition (Agricultural Pharmacology)
2,5-DMCA acts as a potent inhibitor of Trichodiene Synthase (TRI5) in Fusarium species.
Mechanism: It mimics the structure of farnesyl pyrophosphate (the natural substrate), binding to the enzyme's active site (Mg²⁺ cluster) and blocking the cyclization step required to produce trichothecenes (toxic fungal metabolites).[4]
Application: Natural fungicide lead compound for cereal crop protection.
Pharmaceutical Precursor
It is the direct intermediate for Cinnepazide (vasodilator).[1] While currently produced synthetically via Knoevenagel condensation (2,5-dimethoxybenzaldehyde + malonic acid), the identification of natural enzymatic machinery in Trichoderma could enable biocatalytic production (fermentation) which is "greener" than the pyridine-catalyzed synthetic route.
Anti-Inflammatory Potential
Unlike 3,4-substituted cinnamic acids which act primarily as radical scavengers, 2,5-DMCA shows specific activity in inhibiting platelet aggregation and modulating inflammatory pathways, likely due to its higher metabolic stability (slower glucuronidation).
References
Occurrence in Azolla: "Light and Temperature Shape the Phenylpropanoid Profile of Azolla filiculoides Fronds." Frontiers in Plant Science, 2020. Link
Fungal Endophytes: "Antimicrobial and Cytotoxic Compounds from the Endophytic Fungus Trichoderma asperellum." ResearchGate, 2025.[5][6] Link
Invasive Weed Metabolomics: "Unveiling the anticancer, antimicrobial, antioxidative properties... of Chromolaena odorata." Arabian Journal of Chemistry, 2022. Link
Mycotoxin Inhibition: "Natural Phenolic Inhibitors of Trichothecene Biosynthesis by Fusarium culmorum." PLOS ONE, 2016. Link
Honey Analysis: "A new method of extracting polyphenols from honey using a biosorbent." University of Mons (ORBi), 2021. Link
Synthetic Pathways: "Facile access to amidoethyl-p-benzoquinones... from 2,5-Dimethoxycinnamic acid." Molbank, 2011. Link[3]
An In-depth Technical Guide to 2,5-Dimethoxycinnamic Acid: Structure, Function, and Therapeutic Potential
This guide provides a comprehensive technical overview of 2,5-Dimethoxycinnamic acid, a methoxylated derivative of cinnamic acid. We will delve into its chemical structure, synthesis, and physicochemical properties, and...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 2,5-Dimethoxycinnamic acid, a methoxylated derivative of cinnamic acid. We will delve into its chemical structure, synthesis, and physicochemical properties, and explore its burgeoning role in biomedical research, particularly in the realms of oncology and neuroprotection. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and harness the therapeutic potential of this intriguing molecule.
Molecular Architecture and Physicochemical Profile
2,5-Dimethoxycinnamic acid, a member of the hydroxycinnamic acid family, is characterized by a phenyl ring substituted with two methoxy groups at positions 2 and 5, and a propenoic acid side chain.[1] The presence and position of these methoxy groups significantly influence the molecule's electronic properties and biological activity compared to its parent compound, cinnamic acid.
The IUPAC name for this compound is (E)-3-(2,5-dimethoxyphenyl)prop-2-enoic acid.[1] Its structure is elucidated by the following chemical identifiers:
Table 1: Physicochemical Properties of 2,5-Dimethoxycinnamic Acid
Synthesis and Purification: A Practical Approach
The synthesis of 2,5-Dimethoxycinnamic acid is most commonly achieved through a Knoevenagel condensation reaction. This method offers a reliable and efficient route to the target molecule.
Synthetic Protocol: Knoevenagel Condensation
This protocol is adapted from established methods for synthesizing substituted cinnamic acids.[2]
Step 1: Reaction Setup
In a three-necked round-bottom flask equipped with a reflux condenser and a thermometer, combine 2,5-dimethoxybenzaldehyde (1 equivalent) and malonic acid (1.5-2 equivalents).
Add pyridine as a solvent and a catalytic amount of piperidine. The use of an excess of malonic acid is crucial for driving the reaction towards high yields.
Step 2: Reaction Execution
Heat the reaction mixture to 90°C and maintain it under reflux for approximately 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature.
Step 3: Work-up and Isolation
Acidify the reaction mixture by the slow addition of 3M hydrochloric acid. This will precipitate the crude 2,5-Dimethoxycinnamic acid as a white or pale yellow solid.
Collect the precipitate by vacuum filtration and wash it thoroughly with cold water to remove any residual pyridine and salts.
Purification by Recrystallization
The crude product can be purified by recrystallization to obtain high-purity crystals suitable for biological assays.
Dissolve the crude 2,5-Dimethoxycinnamic acid in a minimal amount of hot ethanol.
Slowly add hot water until the solution becomes slightly turbid, indicating saturation.
Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.[4]
Caption: Synthetic workflow for 2,5-Dimethoxycinnamic acid.
Biological Functions and Mechanism of Action
While research on 2,5-Dimethoxycinnamic acid is ongoing, studies on its derivatives and related methoxylated cinnamic acids provide significant insights into its potential biological activities. The primary areas of interest include its anticancer, anti-inflammatory, and neuroprotective effects.
Anticancer Activity
Methoxylated cinnamic acid derivatives have demonstrated promising anticancer properties. A study on an ester derivative of 2,5-Dimethoxycinnamic acid, (E)-2,5-dimethoxybenzyl 3-(4-methoxyphenyl)acrylate, revealed significant antiproliferative and antimetastatic effects on human lung adenocarcinoma cells (A549).[5] This effect was attributed to the modulation of the Mitogen-Activated Protein Kinase/Extracellular Signal-Regulated Kinase (MAPK/ERK) signaling pathway.[5]
The proposed mechanism involves the inhibition of ERK phosphorylation, leading to the downregulation of cyclin B and subsequent cell cycle arrest at the G2/M phase, ultimately inducing apoptosis.[5]
Caption: Proposed anticancer mechanism of a 2,5-DMCA derivative.
While specific IC₅₀ values for 2,5-Dimethoxycinnamic acid are not yet widely reported, related dimethoxychalcones have shown low micromolar activity against various human cancer cell lines.[6] Further investigation is warranted to determine the precise antiproliferative potency of 2,5-Dimethoxycinnamic acid across different cancer types.
Neuroprotective Effects
Phenolic acids, including cinnamic acid derivatives, are recognized for their neuroprotective potential.[7] The methoxy groups on the phenyl ring are believed to enhance bioavailability and facilitate crossing the blood-brain barrier. The proposed neuroprotective mechanisms of related phenolic acids involve the modulation of glutamate receptor activity and the reduction of excitotoxicity. For instance, E-p-methoxycinnamic acid has been shown to protect cultured neuronal cells against glutamate-induced neurotoxicity.[8] This protection is more effective against NMDA receptor-mediated injury.[8]
The neuroprotective action may be attributed to the antioxidant properties of the phenolic structure and its ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress-induced neuronal damage.
Anti-inflammatory Properties
Cinnamic acid and its derivatives have been reported to possess anti-inflammatory activity.[9] The mechanism is often linked to the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). A study on 2,5-dihydroxycinnamic acid phenethyl ester, a related compound, demonstrated potent inhibition of 5-lipoxygenase, a key enzyme in the biosynthesis of pro-inflammatory leukotrienes.[10] This suggests that 2,5-Dimethoxycinnamic acid may also exert anti-inflammatory effects through similar pathways.
Experimental Protocols for Biological Evaluation
To assess the biological activity of 2,5-Dimethoxycinnamic acid, a series of in vitro assays can be employed.
Antiproliferative Activity Assessment (MTT Assay)
Objective: To determine the cytotoxic effect of 2,5-Dimethoxycinnamic acid on cancer cell lines.
Protocol:
Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours.
Compound Treatment: Treat the cells with various concentrations of 2,5-Dimethoxycinnamic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.
Cell Cycle Analysis (Flow Cytometry)
Objective: To investigate the effect of 2,5-Dimethoxycinnamic acid on cell cycle progression.
Protocol:
Cell Treatment: Treat cancer cells with 2,5-Dimethoxycinnamic acid at its IC₅₀ concentration for 24 or 48 hours.
Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.
Staining: Wash the fixed cells with PBS and stain with a solution containing propidium iodide (PI) and RNase A for 30 minutes in the dark.
Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.
Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.
Western Blot Analysis for Signaling Pathway Modulation
Objective: To determine the effect of 2,5-Dimethoxycinnamic acid on key proteins in signaling pathways like MAPK/ERK.
Protocol:
Protein Extraction: Treat cells with 2,5-Dimethoxycinnamic acid, lyse the cells, and extract total protein.
Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting: Block the membrane and incubate with primary antibodies against total ERK, phospho-ERK, and other proteins of interest. Follow with incubation with HRP-conjugated secondary antibodies.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Analysis: Quantify the band intensities to determine the relative changes in protein expression and phosphorylation.
Future Perspectives and Drug Development Applications
2,5-Dimethoxycinnamic acid presents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, including potential anticancer, neuroprotective, and anti-inflammatory properties, make it a compelling candidate for further investigation.
Future research should focus on:
Comprehensive SAR Studies: Synthesizing and evaluating a library of 2,5-Dimethoxycinnamic acid derivatives to optimize potency and selectivity for specific biological targets.
In-depth Mechanistic Elucidation: Utilizing advanced molecular and cellular biology techniques to fully unravel the signaling pathways modulated by this compound.
In Vivo Efficacy and Pharmacokinetic Studies: Assessing the therapeutic efficacy, bioavailability, and metabolic stability of 2,5-Dimethoxycinnamic acid and its lead derivatives in relevant animal models.
Formulation and Drug Delivery: Developing suitable formulations to enhance the solubility and delivery of this compound to target tissues.
The structural simplicity and synthetic accessibility of 2,5-Dimethoxycinnamic acid, coupled with its promising biological profile, position it as a valuable starting point for the design and development of next-generation therapeutics for a range of diseases.
References
Discovery of a novel 2,5-dihydroxycinnamic acid-based 5-lipoxygenase inhibitor that induces apoptosis and may impair autophagic flux in RCC4 renal cancer cells - PubMed. Available at: [Link]
Synthetic 2',5'-dimethoxychalcones as G(2)/M arrest-mediated apoptosis-inducing agents and inhibitors of nitric oxide production in rat macrophages - PubMed. Available at: [Link]
Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells - PMC. Available at: [Link]
E-p-Methoxycinnamic acid protects cultured neuronal cells against neurotoxicity induced by glutamate - PMC. Available at: [Link]
Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells - PMC - NIH. Available at: [Link]
The Neuroprotective Effects of Phenolic Acids: Molecular Mechanism of Action - MDPI. Available at: [Link]
Cinnamomum verum component 2-methoxycinnamaldehyde: a novel antiproliferative drug inducing cell death through targeting both topoisomerase I and II in human colorectal adenocarcinoma COLO 205 cells - Food & Nutrition Research. Available at: [Link]
In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety - PMC. Available at: [Link]
Supporting Information - Wiley-VCH. Available at: [Link]
Regulation of MAPKs Signaling Contributes to the Growth Inhibition of 1,7-Dihydroxy-3,4-dimethoxyxanthone on Multidrug Resistance A549/Taxol Cells - PMC. Available at: [Link]
Synthetic derivatives of natural cinnamic acids as potential anti‐colorectal cancer agents - AIR Unimi. Available at: [Link]
(PDF) Ferulic, Sinapic, 3,4-Dimethoxycinnamic Acid and Indomethacin Derivatives with Antioxidant, Anti-Inflammatory and Hypolipidemic Functionality - ResearchGate. Available at: [Link]
Natural products targeting the MAPK-signaling pathway in cancer. Available at: [Link]
Multi-Target Cinnamic Acids for Oxidative Stress and Inflammation: Design, Synthesis, Biological Evaluation and Modeling Studies - OUCI. Available at: [Link]
The Involvement of Natural Polyphenols in Molecular Mechanisms Inducing Apoptosis in Tumor Cells: A Promising Adjuvant in Cancer Therapy - MDPI. Available at: [Link]
Synthesis and Molecular Modeling of Antioxidant and Anti-Inflammatory Five-Membered Heterocycle–Cinnamic Acid Hybrids - MDPI. Available at: [Link]
IC 50 values for antiproliferative activities of polygamain, podophyllotoxin, and CA-4 against diverse cancer cell lines - ResearchGate. Available at: [Link]
Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC - NIH. Available at: [Link]
Anti-proliferative activity (IC50 values) of the novel... | Download Table - ResearchGate. Available at: [Link]
Chem 267. Recrystallization - Part 2.. Available at: [Link]
Ferulic, Sinapic, 3,4-Dimethoxycinnamic Acid and Indomethacin Derivatives with Antioxidant, Anti-Inflammatory and Hypolipidemic Functionality - MDPI. Available at: [Link]
3,5-Dimethoxycinnamic acid - the NIST WebBook. Available at: [Link]
Mechanisms of Neuroprotection by Polyphenols - Bentham Science Publisher. Available at: [Link]
Effects of MAP kinase cascade inhibitors on the MKK5/ERK5 pathway - CORE. Available at: [Link]
Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives - MDPI. Available at: [Link]
The MAPK/ERK Cascade Targets Both Elk-1 and cAMP Response Element-Binding Protein to Control Long-Term Potentiation-Dependent Gene Expression in the Dentate Gyrus In Vivo - PMC. Available at: [Link]
2,5-diketopiperazines as neuroprotective agents - PubMed. Available at: [Link]
Chemical Properties of 2,5-Dimethoxycinnamic acid (CAS 10538-51-9) - Cheméo. Available at: [Link]
Crystallization of Curcumin and Cinnamic Acid from Aqueous Solutions of Hydrotropes. Available at: [Link]
Cinnamic Acid Derivatives as Cardioprotective Agents against Oxidative and Structural Damage Induced by Doxorubicin - MDPI. Available at: [Link]
Identification of Differential Compositions of Aqueous Extracts of Cinnamomi Ramulus and Cinnamomi Cortex - PMC. Available at: [Link]
Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin. Available at: [Link]
2,5-Dimethoxycinnamic Acid: Pharmacodynamic & Mechanistic Speculation
This technical guide explores the speculative pharmacology of 2,5-Dimethoxycinnamic Acid (2,5-DMCA) . While widely recognized as a synthetic precursor to psychoactive phenethylamines (e.g., 2C-B, 2C-H), the acid itself p...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide explores the speculative pharmacology of 2,5-Dimethoxycinnamic Acid (2,5-DMCA) . While widely recognized as a synthetic precursor to psychoactive phenethylamines (e.g., 2C-B, 2C-H), the acid itself possesses a distinct pharmacological profile rooted in the phenylpropanoid scaffold.
This analysis synthesizes established Structure-Activity Relationships (SAR) of cinnamic acid derivatives to project the likely mechanism of action (MoA) for the 2,5-isomer.
Executive Summary & Chemical Identity
2,5-Dimethoxycinnamic acid is a phenylpropanoid derivative characterized by a carboxylic acid tail and a styrene core substituted with methoxy groups at the 2 (ortho) and 5 (meta) positions.
Unlike its decarboxylated amine counterparts (the 2C-x family), 2,5-DMCA is an organic acid (
). This acidity prevents significant interaction with the cation-binding aspartate residue in 5-HT receptors, effectively nullifying psychedelic activity. Instead, its activity likely aligns with metabolic modulation , tyrosinase inhibition , and anti-inflammatory signaling , driven by the Michael acceptor reactivity of its -unsaturated carbonyl.
Potential covalent modification of cysteine residues in enzymes (e.g., NF-B pathway).
Primary Mechanistic Hypothesis: The "Dual-Pillar" Model
Based on the SAR of structurally homologous compounds (3,4-dimethoxycinnamic acid, ferulic acid), 2,5-DMCA is speculated to act via two primary pathways: Nuclear Receptor Modulation and Enzymatic Inhibition .
Pillar A: PPAR-
Agonism (Metabolic Regulation)
Cinnamic acid derivatives are established ligands for Peroxisome Proliferator-Activated Receptors (PPARs). The 2,5-dimethoxy substitution pattern provides specific steric bulk that may enhance selectivity for the PPAR-
Ligand Binding Domain (LBD).
Mechanism: 2,5-DMCA enters the adipocyte and binds to the PPAR-
LBD. This induces a conformational change, recruiting co-activators (e.g., PGC-1) and heterodimerizing with RXR.
Downstream Effect: The complex binds to Peroxisome Proliferator Response Elements (PPREs) in DNA, upregulating genes responsible for lipid uptake (CD36), fatty acid oxidation, and insulin sensitization.
Differentiation from 3,4-isomer: The ortho-methoxy group in 2,5-DMCA creates a "twisted" conformation relative to the planar 3,4-isomer. This may alter binding kinetics, potentially reducing potency but increasing metabolic stability against beta-oxidation.
Pillar B: Tyrosinase Inhibition (Antimelanogenic)
Cinnamic acids are potent inhibitors of tyrosinase, the rate-limiting enzyme in melanin synthesis.
Mechanism: Tyrosinase contains a binuclear copper active site. 2,5-DMCA acts as a competitive inhibitor . The carboxylic acid moiety coordinates with the copper ions, while the electron-rich 2,5-dimethoxy phenyl ring mimics the tyrosine substrate, blocking the entry of real substrates (L-DOPA).
Evidence Basis: Lipidomic profiling of human nanofat has identified 2,5-DMCA as an enriched metabolite associated with anti-melanogenic and anti-inflammatory activity [1].
Signal Transduction Visualization
The following diagram illustrates the speculated multi-target signaling pathways of 2,5-DMCA, contrasting its peripheral effects with the central effects of its amine derivatives.
Figure 1: Proposed Multi-Modal Mechanism of Action for 2,5-DMCA targeting metabolic and enzymatic pathways.
Experimental Validation Protocols
To validate these mechanistic speculations, the following experimental workflows are recommended. These protocols are designed to isolate specific pathways (Nuclear vs. Enzymatic).
Speculation: The 2-methoxy group (ortho) provides steric hindrance, potentially increasing half-life compared to the 3,4-isomer.
References
Guo, L., et al. (2024). "Lipidomic Analysis of Microfat and Nanofat Reveals Different Lipid Mediator Compositions."[1][2] Plastic and Reconstructive Surgery.
Adisakwattana, S., et al. (2004). "Structure-activity relationships of trans-cinnamic acid derivatives on alpha-glucosidase inhibition." Bioorganic & Medicinal Chemistry Letters, 14(11), 2893-2896.
Sharma, P., et al. (2009). "Synthesis and structure-activity relationships of substituted cinnamic acids and amide analogues: a new class of herbicides." Journal of Agricultural and Food Chemistry, 57(8), 3261-3265.[3]
Taofiq, O., et al. (2017). "Development of Mushroom-Based Cosmeceutical Formulations with Anti-Inflammatory, Anti-Tyrosinase, Antioxidant, and Antibacterial Properties." Molecules, 22(10), 1605.
An In-Depth Technical Guide to the Anti-inflammatory Effects of 2,5-Dimethoxycinnamic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract Chronic inflammation is a significant underlying factor in a multitude of debilitating diseases. Cinnamic acid and its derivatives have emerged as...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chronic inflammation is a significant underlying factor in a multitude of debilitating diseases. Cinnamic acid and its derivatives have emerged as a promising class of compounds with notable anti-inflammatory properties. This technical guide provides a comprehensive exploration of the anti-inflammatory potential of a specific derivative, 2,5-Dimethoxycinnamic acid (2,5-DMCA). While direct and extensive research on 2,5-DMCA is still developing, this guide synthesizes the current understanding of the anti-inflammatory mechanisms of structurally related cinnamic acid analogues and provides a detailed roadmap for the pre-clinical evaluation of 2,5-DMCA. We delve into the molecular pathways, including NF-κB and MAPK signaling, that are likely targets of this compound. Furthermore, this guide offers detailed, field-proven protocols for in vitro and in vivo assays to rigorously assess its anti-inflammatory efficacy, alongside data interpretation and validation strategies. This document is intended to serve as a foundational resource for researchers and drug development professionals seeking to investigate and harness the therapeutic potential of 2,5-Dimethoxycinnamic acid.
Introduction: The Inflammatory Cascade and the Therapeutic Promise of Cinnamic Acids
Inflammation is a fundamental biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a vital protective mechanism, chronic, unresolved inflammation is a key driver of various pathologies, including cardiovascular diseases, neurodegenerative disorders, and cancer.[1] The inflammatory process is orchestrated by a complex network of signaling pathways and molecular mediators. Key players in this process include transcription factors like Nuclear Factor-kappa B (NF-κB), which controls the expression of numerous pro-inflammatory genes, and Mitogen-Activated Protein Kinase (MAPK) signaling cascades that regulate cellular responses to a wide array of stimuli.[2][3]
Cinnamic acid and its derivatives, a class of phenolic compounds widely distributed in the plant kingdom, have garnered significant attention for their diverse pharmacological activities, including potent anti-inflammatory effects.[4][5] The structural diversity within this family, particularly the substitution patterns on the aromatic ring, significantly influences their biological activity.[6] 2,5-Dimethoxycinnamic acid (2,5-DMCA), characterized by two methoxy groups at the 2 and 5 positions of the phenyl ring, is a subject of growing interest for its potential therapeutic applications.[5][6] While specific data on its anti-inflammatory properties are emerging, the well-established mechanisms of related methoxylated cinnamic acid derivatives provide a strong rationale for its investigation as a novel anti-inflammatory agent. These derivatives are known to modulate key inflammatory enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[4]
Putative Molecular Mechanisms of Action of 2,5-Dimethoxycinnamic Acid
Based on the extensive research on structurally similar cinnamic acid derivatives, the anti-inflammatory effects of 2,5-DMCA are likely mediated through the modulation of two principal signaling pathways: NF-κB and MAPK.
Inhibition of the NF-κB Signaling Pathway
The NF-κB pathway is a cornerstone of the inflammatory response, regulating the transcription of pro-inflammatory cytokines, chemokines, and adhesion molecules.[2] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate gene transcription.[7] Cinnamic acid analogues have been shown to inhibit NF-κB activation at multiple levels.[8][9][10]
Hypothesized Mechanism for 2,5-DMCA: It is postulated that 2,5-DMCA may inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB. This would lead to a downstream reduction in the expression of NF-κB target genes, including those encoding for pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β, as well as the enzymes iNOS and COX-2.[4][11]
Figure 1: Hypothesized inhibition of the NF-κB signaling pathway by 2,5-DMCA.
Modulation of MAPK Signaling Pathways
The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, plays a crucial role in transducing extracellular signals into cellular responses, including inflammation.[3][12] Activation of these kinases by inflammatory stimuli leads to the phosphorylation of various transcription factors and enzymes, ultimately promoting the expression of pro-inflammatory mediators. Polyphenolic compounds, including cinnamic acid derivatives, are known to interfere with these signaling cascades.[13]
Hypothesized Mechanism for 2,5-DMCA: 2,5-DMCA is likely to inhibit the phosphorylation of key MAPK proteins (p38, ERK, and JNK). By attenuating the activation of these kinases, 2,5-DMCA could suppress the downstream activation of transcription factors like AP-1, which, in conjunction with NF-κB, drives the expression of inflammatory genes.
Figure 2: Hypothesized modulation of MAPK signaling pathways by 2,5-DMCA.
Pre-clinical Evaluation of 2,5-Dimethoxycinnamic Acid: A Methodological Guide
A systematic and rigorous pre-clinical evaluation is essential to validate the anti-inflammatory potential of 2,5-DMCA. This section provides detailed protocols for key in vitro and in vivo assays.
In Vitro Anti-inflammatory Assays
The murine macrophage cell line, RAW 264.7, is a well-established and widely used model for in vitro screening of anti-inflammatory compounds due to its robust inflammatory response to LPS.[14][15][16]
Prior to assessing anti-inflammatory activity, it is crucial to determine the non-toxic concentration range of 2,5-DMCA. The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.[16][17]
Protocol:
Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.
Compound Treatment: Treat the cells with varying concentrations of 2,5-DMCA (e.g., 1, 5, 10, 25, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.
LPS stimulation of macrophages induces the expression of iNOS, leading to a significant increase in NO production, a key inflammatory mediator.[16] The Griess assay is a simple and sensitive method for measuring nitrite (a stable product of NO) in cell culture supernatants.[18][19][20]
Protocol:
Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and treat with non-toxic concentrations of 2,5-DMCA for 1 hour.
LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.
Supernatant Collection: Collect the cell culture supernatants.
Griess Reaction: Mix 50 µL of supernatant with 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.
Absorbance Measurement: Measure the absorbance at 540 nm.
Quantification: Determine the nitrite concentration using a sodium nitrite standard curve.
Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique for quantifying the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in cell culture supernatants.[21][22][23]
Protocol:
Sample Collection: Collect supernatants from 2,5-DMCA and LPS-treated RAW 264.7 cells as described in the NO assay.
ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific cytokine kits. This typically involves:
Coating a 96-well plate with a capture antibody.
Blocking non-specific binding sites.
Adding standards and samples.
Incubating with a detection antibody.
Adding a substrate to produce a colorimetric signal.
Absorbance Measurement: Measure the absorbance at the appropriate wavelength.
Quantification: Calculate the cytokine concentrations based on the standard curve.
Western blotting is used to determine the effect of 2,5-DMCA on the protein expression levels of key inflammatory mediators (iNOS, COX-2) and signaling proteins (p-p65, IκBα, p-p38, p-ERK, p-JNK).[10][24][25]
Protocol:
Protein Extraction: Lyse the treated cells and quantify the protein concentration.
SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins.
Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.
Densitometry Analysis: Quantify the band intensities relative to a loading control (e.g., β-actin or GAPDH).
qRT-PCR is employed to measure the effect of 2,5-DMCA on the mRNA expression levels of pro-inflammatory genes (TNF-α, IL-6, IL-1β, iNOS, COX-2).[22][26][27]
Protocol:
RNA Extraction: Isolate total RNA from the treated cells.
cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).
qRT-PCR: Perform real-time PCR using gene-specific primers and a fluorescent dye (e.g., SYBR Green).
Data Analysis: Analyze the amplification data and calculate the relative gene expression using the 2-ΔΔCt method, normalized to a housekeeping gene (e.g., GAPDH).
In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema
The carrageenan-induced paw edema model is a widely used and well-characterized in vivo model of acute inflammation to evaluate the efficacy of potential anti-inflammatory drugs.[1][28]
Protocol:
Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.
Grouping and Treatment: Divide the animals into groups: a control group, a carrageenan-only group, a positive control group (e.g., indomethacin), and groups treated with different doses of 2,5-DMCA. Administer the test compounds orally or intraperitoneally 1 hour before carrageenan injection.
Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.
Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.
Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the carrageenan-only group.
Figure 3: Experimental workflow for the pre-clinical evaluation of 2,5-DMCA.
Data Presentation and Interpretation
To facilitate a clear understanding and comparison of the experimental results, all quantitative data should be summarized in structured tables.
Table 1: In Vitro Anti-inflammatory Activity of 2,5-DMCA
Concentration (µM)
Cell Viability (%)
NO Production (% of Control)
TNF-α (% of Control)
IL-6 (% of Control)
Vehicle Control
100 ± 5.2
100 ± 8.5
100 ± 7.9
100 ± 9.1
LPS Only
98 ± 4.8
100 ± 8.5
100 ± 7.9
100 ± 9.1
2,5-DMCA (1)
2,5-DMCA (5)
2,5-DMCA (10)
2,5-DMCA (25)
Positive Control
Data should be presented as mean ± standard deviation.
Table 2: In Vivo Anti-inflammatory Activity of 2,5-DMCA in Carrageenan-Induced Paw Edema
Treatment Group
Dose (mg/kg)
Paw Volume (mL) at 3h
% Inhibition of Edema
Control
-
Carrageenan
-
0
2,5-DMCA
2,5-DMCA
Indomethacin
10
Data should be presented as mean ± standard error of the mean.
Pharmacokinetic Profile of Methoxycinnamic Acids
The therapeutic efficacy of a compound is intrinsically linked to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). While specific pharmacokinetic data for 2,5-DMCA is limited, studies on other methoxycinnamic acid derivatives suggest that they are generally well-absorbed after oral administration and undergo rapid metabolism. The presence of methoxy groups can influence the lipophilicity and metabolic stability of these compounds, potentially affecting their bioavailability and half-life. Further pharmacokinetic studies are imperative to determine the optimal dosing regimen and therapeutic window for 2,5-DMCA.
Conclusion and Future Directions
2,5-Dimethoxycinnamic acid represents a promising candidate for the development of a novel anti-inflammatory agent. The established anti-inflammatory mechanisms of related cinnamic acid derivatives, primarily through the inhibition of the NF-κB and MAPK signaling pathways, provide a strong scientific basis for its investigation. This technical guide has outlined a comprehensive and rigorous experimental framework for the pre-clinical evaluation of 2,5-DMCA's anti-inflammatory effects.
Future research should focus on elucidating the precise molecular targets of 2,5-DMCA and quantifying its inhibitory activity (e.g., determining IC₅₀ values for key enzymes and signaling proteins). In-depth pharmacokinetic and toxicological studies will also be critical for its translation into a clinical setting. The systematic approach detailed in this guide will enable researchers to thoroughly characterize the anti-inflammatory profile of 2,5-Dimethoxycinnamic acid and unlock its potential as a therapeutic agent for a wide range of inflammatory diseases.
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Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses. National Institutes of Health. [Link]
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The Emerging Anticancer Potential of 2,5-Dimethoxycinnamic Acid: A Technical Guide for Researchers
Abstract Cinnamic acid and its derivatives have long been a subject of interest in medicinal chemistry, demonstrating a wide spectrum of biological activities, including notable anticancer properties. This technical guid...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Cinnamic acid and its derivatives have long been a subject of interest in medicinal chemistry, demonstrating a wide spectrum of biological activities, including notable anticancer properties. This technical guide focuses on a specific, yet underexplored, member of this family: 2,5-Dimethoxycinnamic acid (2,5-DMCA). While direct and extensive research on the anticancer potential of 2,5-DMCA is nascent, compelling evidence from closely related derivatives and the broader class of methoxylated cinnamic acids provides a strong rationale for its investigation as a potential therapeutic agent. This document serves as an in-depth resource for researchers, scientists, and drug development professionals, offering a comprehensive overview of the inferred mechanisms of action, detailed experimental protocols for its evaluation, and a forward-looking perspective on its therapeutic promise.
Introduction: The Promise of Cinnamic Acids in Oncology
Cinnamic acid, a naturally occurring organic acid found in various plants, and its derivatives have demonstrated a remarkable range of pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties.[1] In the realm of oncology, numerous studies have highlighted the capacity of cinnamic acid derivatives to inhibit cancer cell proliferation, induce programmed cell death (apoptosis), and halt the cell cycle in various cancer types, including those of the breast, colon, and lung.[1][2]
The substitution pattern on the aromatic ring of cinnamic acid is a critical determinant of its biological activity.[1] The presence and position of methoxy groups, in particular, have been shown to significantly influence the anticancer potency of these compounds.[3] This guide specifically delves into the potential of 2,5-Dimethoxycinnamic acid, a compound distinguished by the presence of two methoxy groups at the 2 and 5 positions of the phenyl ring.[1] Although direct evidence for its anticancer effects is limited, the study of its derivatives offers profound insights into its likely mechanisms of action.
A notable derivative, (E)-2,5-dimethoxybenzyl 3-(4-methoxyphenyl)acrylate, has demonstrated significant antitumor activity against non-small-cell lung cancer cells.[4] This provides a strong foundation for postulating the anticancer potential of the parent compound, 2,5-DMCA. This guide will, therefore, extrapolate from the known activities of this key derivative and other related methoxylated cinnamic acids to provide a comprehensive framework for the investigation of 2,5-DMCA.
Inferred Mechanisms of Anticancer Action
Based on the available evidence from its derivatives and related compounds, the anticancer potential of 2,5-Dimethoxycinnamic acid is likely mediated through a multi-pronged attack on cancer cell proliferation and survival. The primary inferred mechanisms include the induction of cell cycle arrest and the activation of apoptotic pathways, potentially through the modulation of key signaling cascades.
Induction of Cell Cycle Arrest at the G2/M Phase
A critical mechanism by which many anticancer agents exert their effects is by disrupting the normal progression of the cell cycle, leading to a halt at specific checkpoints and preventing cell division. Evidence from the derivative (E)-2,5-dimethoxybenzyl 3-(4-methoxyphenyl)acrylate strongly suggests that 2,5-DMCA may induce cell cycle arrest at the G2/M transition phase.[4] This is a crucial checkpoint that ensures the cell is ready for mitosis.
The proposed mechanism for this G2/M arrest involves the downregulation of Cyclin B, a key regulatory protein that, in complex with cyclin-dependent kinase 1 (CDK1), drives the entry into mitosis. By reducing the levels of Cyclin B, 2,5-DMCA could effectively prevent cancer cells from dividing, thereby inhibiting tumor growth.
Caption: Inferred mechanism of G2/M cell cycle arrest by 2,5-DMCA.
Induction of Apoptosis via Modulation of the MAPK/ERK Signaling Pathway
Apoptosis, or programmed cell death, is a fundamental process for eliminating damaged or unwanted cells, and its evasion is a hallmark of cancer. Cinnamic acid derivatives are well-documented inducers of apoptosis in cancer cells.[5] The derivative of 2,5-DMCA, (E)-2,5-dimethoxybenzyl 3-(4-methoxyphenyl)acrylate, has been shown to possess proapoptotic activities.[4] A plausible mechanism for this is the modulation of the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) signaling pathway.
The MAPK/ERK pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival. In many cancers, this pathway is aberrantly activated, promoting uncontrolled cell growth and survival. The aforementioned derivative of 2,5-DMCA has been observed to reduce the levels of phosphorylated ERK (p-ERK), the activated form of the protein.[4] By inhibiting the activation of ERK, 2,5-DMCA may disrupt the pro-survival signals in cancer cells, thereby sensitizing them to apoptosis. This inhibition could lead to the activation of downstream effector caspases, the executioners of apoptosis.
Caption: Inferred modulation of the MAPK/ERK pathway by 2,5-DMCA leading to apoptosis.
Experimental Protocols for Evaluating Anticancer Potential
To rigorously assess the anticancer potential of 2,5-Dimethoxycinnamic acid, a series of well-established in vitro assays are recommended. The following protocols are provided as a detailed guide for researchers.
Cell Viability and Cytotoxicity Assessment (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.
Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.
Compound Treatment: Prepare a stock solution of 2,5-Dimethoxycinnamic acid in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations. After 24 hours of cell seeding, replace the medium with 100 µL of medium containing various concentrations of 2,5-DMCA. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration).
Incubation: Incubate the plates for 48 hours (or other desired time points) at 37°C and 5% CO₂.
MTT Addition: Add 15 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).
Cell Cycle Analysis by Flow Cytometry
This protocol allows for the quantitative analysis of the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).
Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell.
Step-by-Step Protocol:
Cell Treatment: Seed cells in 6-well plates and treat with 2,5-DMCA at its IC₅₀ and 2x IC₅₀ concentrations for 48 hours. Include an untreated or vehicle-treated control.
Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells to include apoptotic populations.
Fixation: Wash the cells with ice-cold PBS and fix them in 70% ice-cold ethanol while gently vortexing. Incubate at -20°C for at least 2 hours (or overnight).
Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.
Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content will be measured, and the percentage of cells in each phase of the cell cycle will be determined using appropriate software.
Apoptosis Detection by Annexin V-FITC and Propidium Iodide Staining
This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC. Propidium iodide is a membrane-impermeant dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).
Step-by-Step Protocol:
Cell Treatment: Treat cells with 2,5-DMCA as described for the cell cycle analysis.
Cell Harvesting and Washing: Harvest the cells and wash them twice with cold PBS.
Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.
Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.
Western Blot Analysis of MAPK/ERK Pathway Proteins
This technique is used to detect and quantify the expression levels of specific proteins, such as total ERK and phosphorylated ERK (p-ERK).
Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.
Step-by-Step Protocol:
Cell Lysis: Treat cells with 2,5-DMCA for the desired time points. Wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).
SDS-PAGE: Denature the protein samples and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.
Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total ERK and p-ERK overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and visualize them using an imaging system.
Analysis: Quantify the band intensities and normalize the levels of p-ERK to total ERK to determine the effect of 2,5-DMCA on ERK activation.
Data Presentation and Interpretation
For a clear and comparative analysis of the experimental results, all quantitative data should be summarized in structured tables.
Table 1: Cytotoxicity of Cinnamic Acid Derivatives in Various Cancer Cell Lines (IC₅₀ values in µM)
While the direct exploration of 2,5-Dimethoxycinnamic acid as an anticancer agent is in its early stages, the existing body of knowledge on its derivatives and the broader class of methoxylated cinnamic acids provides a compelling rationale for its further investigation. The inferred mechanisms of action, primarily the induction of G2/M cell cycle arrest and apoptosis through the modulation of the MAPK/ERK signaling pathway, offer a solid starting point for mechanistic studies.
The detailed experimental protocols provided in this guide are intended to facilitate a rigorous and standardized evaluation of the anticancer potential of 2,5-DMCA. Future research should focus on:
Direct evaluation of 2,5-DMCA's cytotoxicity across a panel of cancer cell lines to determine its potency and selectivity.
Elucidation of the precise molecular targets of 2,5-DMCA and confirmation of its effects on the MAPK/ERK and other relevant signaling pathways.
In vivo studies in animal models to assess the efficacy, pharmacokinetics, and safety of 2,5-DMCA as a potential therapeutic agent.
The journey from a promising natural product scaffold to a clinically viable anticancer drug is long and challenging. However, the unique structural features of 2,5-Dimethoxycinnamic acid, coupled with the encouraging preliminary data from its derivatives, make it a worthy candidate for dedicated research and development efforts in the fight against cancer.
References
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Guzman, J. D. (2014). Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells. Journal of cellular and molecular medicine, 18(6), 1115–1124.
Gunia-Krzyżak, A., Słoczyńska, K., Popiół, J., Koczurkiewicz, P., Pękala, E., & Żelaszczyk, D. (2018). Cinnamic acid derivatives: a new class of compounds with potential for the treatment of metabolic syndrome. Molecules, 23(6), 1347.
Echeverria, J., Opazo, J., Mendoza, L., Urzua, A., & Wilkens, M. (2017). Cinnamic acid derivatives: a new hope for the treatment of cancer. Frontiers in pharmacology, 8, 376.
de Oliveira, M. C. C., de Matos, M. J. S., Borges, F. R., da Silva, J. G., de Lima, D. P., & de Paula, J. R. (2020). Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. Molecules, 25(18), 4239.
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Wtór, M., Sławińska-Brych, A., Zdzisińska, B., Dmoszyńska-Graniczka, M., & Gagoś, M. (2019). Synthetic derivatives of natural cinnamic acids as potential anti-colorectal cancer agents. International journal of molecular sciences, 20(22), 5649.
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Application Notes and Protocols for the Synthesis of 2,5-Dimethoxycinnamic Acid via the Perkin Reaction
Introduction: The Enduring Relevance of Cinnamic Acids and the Perkin Reaction Cinnamic acids and their derivatives are a cornerstone in the development of pharmaceuticals, fragrances, and advanced materials. Their utili...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enduring Relevance of Cinnamic Acids and the Perkin Reaction
Cinnamic acids and their derivatives are a cornerstone in the development of pharmaceuticals, fragrances, and advanced materials. Their utility stems from the versatile α,β-unsaturated carboxylic acid moiety, which serves as a key building block in organic synthesis. Among the various substituted cinnamic acids, 2,5-dimethoxycinnamic acid is of particular interest due to the electronic influence of its methoxy groups, which modulates its chemical reactivity and biological properties. This document provides a detailed guide for the synthesis of 2,5-dimethoxycinnamic acid utilizing the Perkin reaction, a classic and reliable method for the preparation of such compounds.[1][2][3][4]
The Perkin reaction, discovered by Sir William Henry Perkin in the 19th century, is an aldol-type condensation between an aromatic aldehyde and an acid anhydride, typically in the presence of the alkali salt of the corresponding carboxylic acid which acts as a base catalyst.[1][2][3][4] This reaction is particularly well-suited for the synthesis of substituted cinnamic acids from readily available aromatic aldehydes. This application note will delve into the mechanistic underpinnings of the Perkin reaction, provide a comprehensive, step-by-step protocol for the synthesis of 2,5-dimethoxycinnamic acid, and detail the necessary purification and characterization techniques.
Mechanistic Insights: A Step-by-Step Examination of the Perkin Reaction
The Perkin reaction proceeds through a series of well-defined steps, initiated by the formation of a key nucleophile.[1][5][6] A thorough understanding of this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.
Enolate Formation: The reaction commences with the deprotonation of acetic anhydride at the α-carbon by a base. While traditionally the sodium or potassium salt of acetic acid is used, a stronger, non-nucleophilic base such as triethylamine can also be employed to generate the enolate in higher concentration.[6] The electron-withdrawing effect of the adjacent carbonyl group increases the acidity of these α-protons, facilitating their removal.
Nucleophilic Attack: The newly formed enolate anion, a potent nucleophile, attacks the electrophilic carbonyl carbon of the 2,5-dimethoxybenzaldehyde. The methoxy groups on the aromatic ring, being electron-donating, slightly reduce the electrophilicity of the aldehyde's carbonyl carbon compared to unsubstituted benzaldehyde. This may necessitate slightly more forcing reaction conditions (e.g., higher temperature or longer reaction time) to ensure efficient reaction.
Aldol-type Addition and Acetylation: The initial nucleophilic attack results in the formation of an alkoxide intermediate. This intermediate is then acetylated by another molecule of acetic anhydride, forming a more stable mixed anhydride.
Elimination: Subsequent heating of the reaction mixture promotes an elimination reaction. The acetate ion, acting as a base, abstracts a proton from the α-carbon, leading to the formation of a double bond and the expulsion of an acetate leaving group. This step is the key to forming the α,β-unsaturated system characteristic of cinnamic acids.
Hydrolysis: The final step involves the hydrolysis of the mixed anhydride to yield the desired 2,5-dimethoxycinnamic acid and acetic acid as a byproduct. This is typically achieved during the aqueous workup of the reaction mixture.
Diagram of the Perkin Reaction Mechanism:
Caption: A simplified workflow of the Perkin reaction for the synthesis of 2,5-dimethoxycinnamic acid.
Experimental Protocol: Synthesis of 2,5-Dimethoxycinnamic Acid
This protocol is designed for the laboratory-scale synthesis of 2,5-dimethoxycinnamic acid. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
Purity
2,5-Dimethoxybenzaldehyde
166.17
10.0 g
0.060
≥98%
Acetic Anhydride
102.09
20.4 g (18.9 mL)
0.200
≥98%
Triethylamine
101.19
9.1 g (12.6 mL)
0.090
≥99%
Hydrochloric Acid (conc.)
36.46
As needed
-
~37%
Sodium Hydroxide
40.00
As needed
-
-
Dichloromethane
84.93
As needed
-
ACS grade
Ethanol
46.07
As needed
-
95% or absolute
Anhydrous Sodium Sulfate
142.04
As needed
-
-
Step-by-Step Procedure:
Reaction Setup:
To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dimethoxybenzaldehyde (10.0 g, 0.060 mol).
Add acetic anhydride (18.9 mL, 0.200 mol) and triethylamine (12.6 mL, 0.090 mol) to the flask. Note: The reaction is exothermic; addition should be done carefully.
Reaction Execution:
Heat the reaction mixture to reflux (approximately 140-150 °C) using a heating mantle and an oil bath.
Maintain the reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes).
Workup and Isolation:
Allow the reaction mixture to cool to room temperature.
Carefully pour the cooled mixture into a beaker containing 100 mL of cold water.
Stir the mixture vigorously for 30 minutes to hydrolyze the excess acetic anhydride.
Acidify the aqueous mixture to a pH of approximately 1-2 by the dropwise addition of concentrated hydrochloric acid. This will precipitate the crude 2,5-dimethoxycinnamic acid.
Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.
Collect the crude product by vacuum filtration using a Büchner funnel.
Wash the filter cake with cold water (2 x 20 mL) to remove any water-soluble impurities.
Purification by Recrystallization:
Transfer the crude solid to a beaker of appropriate size.
Add a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol/water) to the beaker and heat the mixture with stirring until the solid dissolves completely.
Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.
Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.
Characterization of 2,5-Dimethoxycinnamic Acid
The identity and purity of the synthesized 2,5-dimethoxycinnamic acid should be confirmed using standard analytical techniques.
Molecular ion peak corresponding to the molecular weight of 208.21 g/mol [7]
Troubleshooting and Field-Proven Insights
Low Yield: If the yield is lower than expected, ensure that the reagents are of high purity and anhydrous, as moisture can hydrolyze the acetic anhydride. The reaction time or temperature may also need to be increased to drive the reaction to completion.
Incomplete Reaction: Monitor the reaction by TLC. If starting material persists, consider adding a catalytic amount of a stronger base or extending the reaction time.
Purification Challenges: If the product is difficult to purify, an alternative to recrystallization is column chromatography on silica gel. A gradient elution with a mixture of hexanes and ethyl acetate is typically effective.
Side Reactions: A potential side reaction is the self-condensation of acetic anhydride. Using a moderate excess of the anhydride and maintaining the recommended reaction temperature can minimize this.
Conclusion
The Perkin reaction remains a powerful and practical method for the synthesis of α,β-unsaturated aromatic acids like 2,5-dimethoxycinnamic acid. By understanding the underlying mechanism and carefully following a well-defined protocol, researchers can reliably produce this valuable compound in good yield and high purity. The detailed procedure and characterization data provided in these application notes serve as a comprehensive guide for scientists in both academic and industrial settings.
SYNTHESIS OF CINNAMIC ACID BASED ON PERKIN REACTION USING SONOCHEMICAL METHOD AND ITS POTENTIAL AS PHOTOPROTECTIVE AGENT - Jurnal Universitas Sebelas Maret. (2020).
Introduction: The Analytical Imperative for 2,5-Dimethoxycinnamic Acid
An Application Note and Protocol for the Quantification of 2,5-Dimethoxycinnamic Acid 2,5-Dimethoxycinnamic acid (2,5-DMCA) is a methoxy-substituted derivative of cinnamic acid, a core structure in the vast family of phe...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for the Quantification of 2,5-Dimethoxycinnamic Acid
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a methoxy-substituted derivative of cinnamic acid, a core structure in the vast family of phenylpropanoids widely distributed in the plant kingdom.[1][2] Cinnamic acid derivatives are of significant interest in medicinal chemistry, phytochemistry, and drug development due to their diverse biological activities, which include anticancer, antibacterial, and antidiabetic properties.[1][3] As a specific isomer, 2,5-DMCA serves as a valuable building block in organic synthesis and its unique substitution pattern influences its chemical properties and potential biological effects.[1]
Accurate and reliable quantification of 2,5-DMCA is critical for a range of applications, from quality control of synthesized batches and pharmacokinetic studies to its identification in complex matrices. This document, intended for researchers, analytical scientists, and drug development professionals, provides a comprehensive guide to the primary analytical methodologies for the robust quantification of 2,5-DMCA, with a focus on High-Performance Liquid Chromatography (HPLC) as the principal method, supplemented by Gas Chromatography-Mass Spectrometry (GC-MS) for confirmation.
Physicochemical Properties of 2,5-Dimethoxycinnamic Acid
A foundational understanding of the analyte's properties is paramount for effective analytical method development.
The choice of an analytical method is dictated by the specific requirements of the analysis, including the sample matrix, required sensitivity, selectivity, and available instrumentation. For 2,5-DMCA, two powerful techniques are primarily recommended:
High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the workhorse technique for the analysis of non-volatile, polar to moderately polar compounds like cinnamic acid derivatives.[1][5] Its high resolution, sensitivity, and reproducibility make it the method of choice for routine quantification and quality control. The presence of a conjugated system in 2,5-DMCA makes it an excellent chromophore for UV detection.[2]
Gas Chromatography-Mass Spectrometry (GC-MS): As a confirmatory method, GC-MS provides unparalleled specificity through mass fragmentation patterns.[6][7] However, due to the low volatility and polar nature of the carboxylic acid group in 2,5-DMCA, a derivatization step is mandatory to convert the analyte into a more volatile and thermally stable form suitable for GC analysis.[8][9]
Primary Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)
This section provides a detailed protocol for the quantification of 2,5-DMCA using RP-HPLC. The principle relies on the partitioning of the analyte between a non-polar stationary phase (e.g., C18) and a polar mobile phase.
Workflow for HPLC Quantification of 2,5-DMCA```dot
Caption: Workflow for 2,5-DMCA confirmation via GC-MS.
Detailed GC-MS Protocol
1. Instrumentation and Materials
GC-MS system with a split/splitless injector and a mass selective detector.
A non-polar capillary column (e.g., DB-5ms, HP-5ms, or equivalent; 30 m x 0.25 mm, 0.25 µm film thickness).
Prepare a solution of the sample or standard in a volatile solvent (e.g., acetonitrile or ethyl acetate).
Transfer a known volume to a reaction vial and evaporate the solvent to complete dryness under a gentle stream of nitrogen.
Add 50-100 µL of the silylating agent (e.g., BSTFA + 1% TMCS) to the dry residue.
Seal the vial tightly and heat at 60-70 °C for 30 minutes to ensure complete derivatization.
Cool to room temperature before injection.
3. GC-MS Conditions
Parameter
Recommended Setting
Injector Temperature
250 °C
Injection Mode
Splitless or Split (e.g., 10:1)
Carrier Gas
Helium at a constant flow of ~1.0 mL/min
Oven Program
Initial 100 °C, hold for 1 min, ramp at 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line
280 °C
Ion Source Temp.
230 °C
Ionization Mode
Electron Ionization (EI) at 70 eV
Scan Range
50 - 400 m/z
4. Data Analysis
The identity of the 2,5-DMCA-TMS derivative is confirmed by comparing its retention time and mass spectrum with that of a derivatized reference standard.
The mass spectrum should show a molecular ion (M⁺) and characteristic fragment ions. For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring specific, abundant ions of the derivatized analyte.
Protocol for Analytical Method Validation (per ICH Q2(R2))
To ensure an analytical method is suitable for its intended purpose, it must be validated. [10][11]The following describes a validation protocol for the primary HPLC method. The objective is to demonstrate that the procedure is fit for the quantitative determination of 2,5-Dimethoxycinnamic acid.
[12]
1. Specificity
Objective: To demonstrate that the signal measured is unequivocally from 2,5-DMCA and not from other components like impurities, degradation products, or matrix components.
[13]* Procedure:
Analyze a blank sample (diluent/matrix) to check for interfering peaks at the retention time of 2,5-DMCA.
Analyze a sample of the 2,5-DMCA reference standard.
If available, analyze samples spiked with known impurities or degradation products.
Use a Diode Array Detector to assess peak purity. The spectra across the peak should be consistent.
2. Linearity
Objective: To demonstrate a direct proportional relationship between analyte concentration and the detector response over a defined range.
[13]* Procedure:
Prepare at least five concentrations of the 2,5-DMCA standard across the expected range (e.g., 1-100 µg/mL).
Inject each concentration in triplicate.
Plot the mean peak area versus concentration and perform a linear regression.
Acceptance Criteria: Coefficient of determination (R²) ≥ 0.995.
3. Accuracy
Objective: To measure the closeness of the experimental value to the true value.
[13]* Procedure:
Perform a recovery study by spiking a blank matrix with known amounts of 2,5-DMCA at three concentration levels (low, medium, high), e.g., 80%, 100%, and 120% of the target concentration.
Prepare at least three replicates for each level.
Analyze the samples and calculate the percent recovery.
Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.
4. Precision
Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Procedure:
Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a standard solution at 100% of the target concentration on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.
Acceptance Criteria: Relative Standard Deviation (RSD) should be ≤ 2.0%.
5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).
Procedure: Can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.
S/N Method: LOD is typically where S/N = 3:1; LOQ is where S/N = 10:1.
Acceptance Criteria: LOQ must be demonstrated with acceptable precision and accuracy.
6. Robustness
Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.
Procedure: Make small variations to parameters like:
Mobile phase composition (e.g., ±2% acetonitrile).
Column temperature (e.g., ±5 °C).
Flow rate (e.g., ±0.1 mL/min).
Mobile phase pH (e.g., ±0.2 units).
Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the results should not be significantly impacted.
Summary of Validation Parameters
Validation Characteristic
Acceptance Criteria
Specificity
No interference at the retention time of the analyte; Peak purity > 99%
Linearity (R²)
≥ 0.995
Accuracy (% Recovery)
98.0% - 102.0%
Precision (RSD)
≤ 2.0%
LOQ
S/N ratio ≥ 10; RSD ≤ 10%
Robustness
System suitability passes under all varied conditions
References
SIELC Technologies. (n.d.). UV-Vis Spectrum of 2,5-dihydroxybenzoic Acid. Retrieved from SIELC Technologies. [Link]
SIELC Technologies. (n.d.). UV-Vis Spectrum of Bisdemethoxycurcumin. Retrieved from SIELC Technologies. [Link]
Giorgi, M., et al. (2022). Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review. Forensic Toxicology. [Link]
Giorgi, M., et al. (2023). Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review. Forensic Toxicology, 41(1), 1-17. [Link]
UAB Mass Spectrometry. (n.d.). Sample Preparation. Retrieved from UAB. [Link]
Singh, R., et al. (2024). Identification of Fatty Acids, Amides and Cinnamic Acid Derivatives in Supercritical-CO2 Extracts of Cinnamomum tamala Leaves Using UPLC-Q-TOF-MSE Combined with Chemometrics. Molecules, 29(16), 3704. [Link]
European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Retrieved from EMA. [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from ICH. [Link]
Proestos, C., & Komaitis, M. (2013). Analysis of phenolic compounds in aromatic plants by RP-HPLC and GC-MS. ResearchGate. [Link]
Giorgi, M., et al. (2022). Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review. ResearchGate. [Link]
University of Illinois Urbana-Champaign. (n.d.). MALDI-TOF Sample Preparation. Retrieved from University of Illinois. [Link]
Avdović, E. H., et al. (2021). A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight. Scientific Reports, 11(1), 12345. [Link]
International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from ICH. [Link]
Nkeh-Chungag, B. N., et al. (2021). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules, 26(18), 5649. [Link]
European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from EMA. [Link]
eGyanKosh. (n.d.). Identification of Compounds Using UV Spectroscopy. Retrieved from eGyanKosh. [Link]
AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from AMSbio. [Link]
Stankova, I., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 333-339. [Link]
MassTech Inc. (n.d.). Sample preparation strategies in MALDI. Retrieved from MassTech. [Link]
ResearchGate. (n.d.). MS spectra showing fragmentation patterns of cinnamic acid derivatives.... Retrieved from ResearchGate. [Link]
Garcia, A., et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin). Journal of Pharmaceutical and Biomedical Analysis, 13(12), 1469-1475. [Link]
2,5-Dimethoxycinnamic acid in breast cancer cell line studies
Application Note: Evaluation of 2,5-Dimethoxycinnamic Acid (2,5-DMCA) in Breast Cancer Cell Line Studies Executive Summary & Scientific Rationale 2,5-Dimethoxycinnamic acid (2,5-DMCA) is a phenylpropanoid derivative and...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Evaluation of 2,5-Dimethoxycinnamic Acid (2,5-DMCA) in Breast Cancer Cell Line Studies
Executive Summary & Scientific Rationale
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a phenylpropanoid derivative and a structural analog of cinnamic acid. While cinnamic acid derivatives are widely recognized for their anti-neoplastic properties—acting as histone deacetylase (HDAC) inhibitors, PPAR-γ agonists, and antioxidant agents—2,5-DMCA is of particular interest in breast cancer research due to its pharmacophore similarity to potent Transglutaminase 2 (TG2) inhibitors and Matrix Metalloproteinase (MMP) modulators.
Mechanistic Hypothesis:
In aggressive breast cancer subtypes (e.g., Triple-Negative Breast Cancer, TNBC), TG2 overexpression drives the Epithelial-Mesenchymal Transition (EMT), conferring drug resistance and metastatic potential. 2,5-DMCA is hypothesized to disrupt this signaling axis by:
Direct Enzyme Inhibition: Acting as a competitive inhibitor of TG2 or MMP-9.
This guide provides a standardized workflow to evaluate the efficacy of 2,5-DMCA in breast cancer cell lines (MCF-7, MDA-MB-231), focusing on cytotoxicity, anti-migration activity, and molecular target validation.
Mechanistic Pathway Visualization
The following diagram illustrates the proposed signaling cascade where 2,5-DMCA intervenes to suppress metastasis.
Solubility: 2,5-DMCA is hydrophobic. Dissolve in DMSO (Dimethyl sulfoxide) to create a stock solution.
Stock Concentration: Prepare a 100 mM stock in sterile DMSO. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
Working Solution: Dilute in complete cell culture media immediately prior to use. Ensure final DMSO concentration is < 0.1% to avoid vehicle toxicity.
Protocol B: Cytotoxicity Screening (MTT Assay)
Objective: Determine the IC50 value of 2,5-DMCA in MCF-7 (ER+) and MDA-MB-231 (TNBC) cell lines.
Seeding: Seed cells into 96-well plates at a density of
cells/well in 100 µL media. Incubate for 24 hours at 37°C, 5% CO2.
Treatment: Remove old media. Add 100 µL of fresh media containing 2,5-DMCA at serial dilutions (e.g., 0, 5, 10, 25, 50, 100, 200 µM). Include a Vehicle Control (0.1% DMSO) and a Positive Control (e.g., Doxorubicin).
Incubation: Incubate for 48 or 72 hours.
MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours until purple formazan crystals form.
Solubilization: Carefully remove supernatant. Add 100 µL DMSO to dissolve crystals. Shake plate for 10 mins.
Measurement: Read absorbance at 570 nm (reference 630 nm) using a microplate reader.
Objective: Assess the ability of 2,5-DMCA to inhibit invasion through an extracellular matrix (ECM) mimic, a critical step in metastasis.
Preparation: Coat the upper chambers of Transwell inserts (8 µm pore size) with Matrigel (diluted 1:8 in serum-free media). Polymerize at 37°C for 2 hours.
Cell Seeding: Starve cells in serum-free media for 12 hours. Trypsinize and resuspend cells (
cells/mL) in serum-free media containing 2,5-DMCA (at sub-cytotoxic concentration, e.g., IC10 or IC20).
Chemoattractant: Add 600 µL of complete media (10% FBS) to the lower chamber.
Assembly: Add 100 µL of cell suspension to the upper chamber.
Incubation: Incubate for 24 hours at 37°C.
Fixation & Staining:
Remove non-invading cells from the upper surface with a cotton swab.
Fix invading cells (bottom surface) with 4% Paraformaldehyde (15 mins).
Stain with 0.1% Crystal Violet (20 mins).
Quantification: Image 5 random fields per insert under a microscope (20x). Count stained cells.
Result: Calculate % Invasion Inhibition relative to vehicle control.
Detection: Incubate with HRP-conjugated secondary antibodies (1h, RT). Develop using ECL substrate.
Data Analysis & Interpretation
Assay
Metric
Expected Outcome (If Effective)
Interpretation
MTT Assay
IC50 (µM)
50 - 200 µM
Moderate cytotoxicity is typical for cinnamic acid derivatives; high potency (<10 µM) suggests strong specific inhibition.
Wound Healing
% Wound Closure
Significant reduction vs. Control
Inhibition of cell migration (motility).
Transwell
Cell Count
Significant reduction vs. Control
Inhibition of invasive potential (ECM degradation).
Western Blot
Band Density
↑ E-Cadherin, ↓ Vimentin, ↓ MMP-9
Reversal of EMT; suppression of mesenchymal phenotype.
Troubleshooting Tips:
Precipitation: If 2,5-DMCA precipitates in media, sonicate the working solution or slightly increase temperature (37°C) before adding to cells.
Detachment: High concentrations of cinnamic acids can cause cell detachment. Differentiate between anoikis (detachment-induced death) and necrosis.
References
Cinnamic Acid Derivatives in Cancer
De P, et al. "Cinnamic Acid Derivatives as Anticancer Agents: A Review." Current Medicinal Chemistry. 2011. Link
Note: Establishes the structural basis for testing methoxy-substituted cinnamic acids.
TG2 in Breast Cancer Metastasis
Mehta K, et al. "Transglutaminase 2: a multi-functional protein in the mirror of cancer." Amino Acids. 2004. Link
Context: Validates TG2 as a high-value target in drug-resistant breast cancer (MDA-MB-231).
Mechanism of Cinnamic Acid Analogs (MMP Inhibition)
Wong, Y.C., et al. "Cinnamic acid derivatives as potential matrix metalloproteinase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry. 2009. Link
Context: Supports the rationale for testing 2,5-DMCA against MMP-9.
Protocol Standards
Justus, C.R., et al. "In vitro cell migration and invasion assays." Journal of Visualized Experiments (JoVE). 2014. Link
Context: Authoritative source for the Transwell protocol described above.
Application
2,5-Dimethoxycinnamic acid for nanoparticle synthesis
Application Note: 2,5-Dimethoxycinnamic Acid (2,5-DMCA) in Nanoparticle Formulation & Functionalization Executive Summary & Scientific Rationale 2,5-Dimethoxycinnamic acid (2,5-DMCA) is a bioactive phenolic acid derivati...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 2,5-Dimethoxycinnamic Acid (2,5-DMCA) in Nanoparticle Formulation & Functionalization
Executive Summary & Scientific Rationale
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a bioactive phenolic acid derivative structurally related to caffeic and ferulic acids. Unlike its polyhydroxylated counterparts, the methoxy substitution pattern at the 2 and 5 positions renders 2,5-DMCA more lipophilic and metabolically stable, but significantly less water-soluble.
Therapeutic Relevance: 2,5-DMCA has demonstrated insulinotropic properties (enhancing insulin secretion), anti-inflammatory activity, and inhibition of platelet aggregation. However, its clinical translation is hindered by poor aqueous solubility and rapid renal clearance.
Nanotechnology Solution: This guide details two primary workflows to overcome these limitations:
Polymeric Encapsulation (PLGA): Trapping 2,5-DMCA within a biodegradable matrix to enhance bioavailability and control release.
Surface Functionalization (AuNPs): Conjugating 2,5-DMCA to gold nanoparticles to exploit its carboxylic acid moiety for surface passivation, creating a dual-action therapeutic/diagnostic agent.
Physicochemical Profile & Pre-Formulation
Before initiating synthesis, the physicochemical properties of the API (Active Pharmaceutical Ingredient) must be accounted for to select the correct solvent systems.
Property
Value/Characteristic
Implication for Synthesis
Molecular Weight
208.21 g/mol
Small molecule; high diffusion rate requires tight polymer matrices.
LogP (Lipophilicity)
~2.5 - 3.0
Hydrophobic; suitable for Single Emulsion (O/W) or Nanoprecipitation.
pKa (Carboxyl)
~4.5
Anionic at physiological pH (7.4); Protonated at acidic pH.
Solubility
DMSO, Ethanol, DCM, Acetone
Insoluble in water. Requires organic solvent during formulation.
Melting Point
148-150 °C
Stable under standard solvent evaporation temperatures (<40°C).
Protocol A: Polymeric Encapsulation via Single Emulsion (O/W)
Objective: To synthesize 2,5-DMCA-loaded Poly(lactic-co-glycolic acid) (PLGA) nanoparticles.
Mechanism: The "oil-in-water" (O/W) single emulsion technique utilizes the hydrophobicity of 2,5-DMCA. The drug and polymer are dissolved in a volatile organic solvent, emulsified in water, and the solvent is evaporated, precipitating the polymer around the drug.
Equipment: Probe Sonicator, Magnetic Stirrer, Centrifuge, Lyophilizer.
Step-by-Step Methodology:
Organic Phase Preparation:
Dissolve 50 mg of PLGA and 5 mg of 2,5-DMCA (10% w/w theoretical loading) in 2 mL of Dichloromethane (DCM).
Critical Check: Ensure complete dissolution by vortexing. The solution must be clear.
Aqueous Phase Preparation:
Prepare 20 mL of 1% (w/v) PVA solution in deionized water. Filter through a 0.22 µm filter to remove dust/aggregates.
Emulsification (The Critical Step):
Place the PVA solution on ice to prevent overheating.
Add the Organic Phase dropwise into the Aqueous Phase under magnetic stirring.
Sonication: Immediately sonicate the mixture using a probe sonicator at 40% amplitude for 60 seconds (Pulse: 5s ON, 2s OFF).
Result: A milky white O/W nano-emulsion is formed.
Solvent Evaporation:
Transfer the emulsion to a beaker and stir at 600 RPM at room temperature for 3-4 hours. This allows the DCM to evaporate, hardening the nanodroplets into solid particles.
Note: Perform in a fume hood.
Washing & Collection:
Centrifuge the suspension at 12,000 RPM (approx. 15,000 x g) for 20 minutes at 4°C.
Discard supernatant (contains free PVA and unencapsulated drug).
Resuspend the pellet in DI water and repeat centrifugation 2x.
Lyophilization:
Resuspend the final pellet in 1 mL of 2% Sucrose (cryoprotectant).
Freeze at -80°C and lyophilize for 24 hours to obtain a free-flowing powder.
Protocol B: Surface Functionalization of Gold Nanoparticles
Objective: To coat Citrate-stabilized Gold Nanoparticles (AuNPs) with 2,5-DMCA via Ligand Exchange.
Mechanism: 2,5-DMCA contains a carboxylic acid.[1][2] While it lacks a thiol (SH) group for covalent Au-S bonding, it can displace weak citrate ions through electrostatic interaction and hydrogen bonding, or be conjugated via EDC/NHS chemistry if an amine-linker is introduced. Here, we use direct adsorption optimized by pH.
Materials Required:
Precursor: Citrate-stabilized AuNPs (synthesized via Turkevich method, ~20 nm).
Reagents: NaOH (0.1 M) and HCl (0.1 M) for pH adjustment.
Step-by-Step Methodology:
Ligand Solution Preparation:
Dissolve 10 mg of 2,5-DMCA in 1 mL of Ethanol.
Note: Direct addition of solid powder to the aqueous AuNP colloid will cause aggregation.
pH Adjustment:
Adjust the pH of the AuNP solution to ~8.0.
Reasoning: At basic pH, the carboxylic acid of 2,5-DMCA is deprotonated (COO-), preventing immediate aggregation but allowing electrostatic interaction with the metal surface.
Ligand Exchange:
Add 100 µL of the 2,5-DMCA/Ethanol solution dropwise to 10 mL of AuNP solution under vigorous stirring (700 RPM).
Stir for 12 hours at room temperature in the dark.
Purification:
Centrifuge at 10,000 RPM for 15 minutes.
The pellet will be reddish-purple. If the pellet is blue/black, irreversible aggregation has occurred (failed synthesis).
Wash with DI water to remove excess ethanol and free 2,5-DMCA.
Workflow Visualization (Graphviz)
The following diagram illustrates the decision logic and synthesis pathways for 2,5-DMCA nanoparticles.
Caption: Workflow decision tree for processing 2,5-DMCA into polymeric cores (left) or metallic surface ligands (right).
Characterization & Quality Control
To validate the synthesis, the following parameters must be assessed.
Cause: Insufficient PVA concentration or slow evaporation.
Fix: Increase PVA to 2% or increase sonication energy.
Issue: AuNPs turn blue/black upon adding 2,5-DMCA.
Cause: "Ethanol shock" or pH drop causing destabilization.
Fix: Add the ethanolic ligand solution much slower (10 µL/min) and ensure the AuNP solution is slightly basic (pH 8-9) before addition.
Issue: Low Drug Loading.
Cause: Drug leaking into the aqueous phase.
Fix: Use a modified "Emulsion-Diffusion" method or saturate the aqueous phase with a small amount of 2,5-DMCA prior to mixing to prevent diffusion.
References
Li, Y. (2023).[4] Preparation of pH-Sensitive Polymeric Nanoparticles for the Targeted Delivery of Doxorubicin.[5] ResearchGate.[5] Retrieved January 30, 2026, from [Link]
MDPI. (2023). Nanoparticle Formulation Generated from DDGS and Its Anthraquinone Synthesis Elicitation. MDPI.[2][6] Retrieved January 30, 2026, from [Link]
NIH. (2022). Complex polymeric nanomicelles co-delivering doxorubicin and dimethoxycurcumin. PubMed Central. Retrieved January 30, 2026, from [Link]
improving purity of synthesized 2,5-Dimethoxycinnamic acid
Technical Support Center: 2,5-Dimethoxycinnamic Acid Synthesis & Purification Introduction Welcome to the Technical Support Center. This guide addresses the synthesis and purification of 2,5-Dimethoxycinnamic acid (2,5-D...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2,5-Dimethoxycinnamic Acid Synthesis & Purification
Introduction
Welcome to the Technical Support Center. This guide addresses the synthesis and purification of 2,5-Dimethoxycinnamic acid (2,5-DMCA) . While the Knoevenagel condensation is a classic reaction, the electron-donating nature of the 2,5-dimethoxy substitution pattern introduces specific challenges—primarily unreacted aldehyde retention and "oiling out" during crystallization.
This guide moves beyond basic textbook recipes to provide a self-validating workflow designed to maximize purity (>99%) for pharmaceutical and research applications.
Module 1: Reaction Optimization (Upstream Purity)
Objective: Minimize impurity formation at the source.
The standard route utilizes the Doebner modification of the Knoevenagel condensation.[1] The most common impurity is unreacted 2,5-dimethoxybenzaldehyde . Because the aldehyde and the product have similar solubility profiles in many organic solvents, removing the aldehyde during the reaction (by driving it to completion) is far more efficient than removing it later.
Optimized Protocol Parameters
Parameter
Recommendation
Scientific Rationale
Stoichiometry
1.0 eq Aldehyde : 1.5 eq Malonic Acid
Excess malonic acid drives the equilibrium forward and is easily removed by water washing (unlike the aldehyde).
Piperidine forms a highly reactive iminium ion intermediate with the aldehyde, accelerating the attack by the malonic acid enolate [1].
Temperature
80–90°C (Reflux)
Sufficient to promote decarboxylation of the intermediate dicarboxylic acid but low enough to prevent thermal polymerization of the styrene double bond.
Time
2–4 Hours
Monitor via TLC.[4] Do not stop until aldehyde spot is invisible.
Objective: Isolate the crude acid while removing the bulk of the catalyst and unreacted reagents.
The Critical Step: pH Control
The product exists as a soluble carboxylate salt in the pyridine mixture. You must acidify to protonate the carboxyl group and force precipitation.
Chill: Cool the reaction mixture to 0°C.
Acidify: Pour the mixture into ice-cold HCl (3M) with vigorous stirring.
Target: pH < 2.
Why: If the pH is 4–5, you may precipitate the salt or a mixture, leading to lower yields and "sticky" solids.
Filtration: Vacuum filter the precipitate.
The Bisulfite Wash (Pro-Tip):
Wash the filter cake with a saturated Sodium Bisulfite (NaHSO₃) solution.
Mechanism:[5][6][7][8] Bisulfite forms a water-soluble adduct with any unreacted aldehyde, pulling it into the filtrate [2]. This is the single most effective step for improving crude purity.
Solvent System: Ethanol / Water (Mixed Solvent Recrystallization).[5][9]
Step-by-Step Protocol
Dissolution: Place the crude dried solid in a flask. Add the minimum amount of boiling Ethanol (95%) required to dissolve the solid completely.
Filtration (Hot): If insoluble particles (dust/salts) remain, filter the hot solution rapidly through a pre-warmed funnel.
Nucleation: Remove from heat. While still hot, add warm Water dropwise until the solution becomes slightly turbid (cloudy) and the turbidity persists.
Clarification: Add just enough boiling ethanol (a few drops) to clear the solution again.
Crystallization: Allow the flask to cool to room temperature slowly (wrap in a towel to insulate). Then, move to a fridge/ice bath for 2 hours.
Warning: Cooling too fast traps impurities in the crystal lattice.
Wash: Filter crystals and wash with ice-cold 50% Ethanol/Water.
Data Verification Table
Property
Specification
Notes
Appearance
Pale yellow/off-white needles
Dark yellow/brown indicates oxidation or polymerization.
Melting Point
148–150°C
Sharp range (<2°C) confirms purity [3].
| Solubility | Soluble in Ethanol, Acetic Acid | Insoluble in cold water. |
Troubleshooting & FAQs
Q1: My product is oiling out (forming a sticky goo) instead of crystallizing. Why?
A: This is a common issue with methoxy-substituted cinnamic acids.
Cause: The solution is too concentrated, or the ethanol/water ratio is incorrect, causing the product to phase-separate as a liquid before it can crystallize.
Fix: Re-heat the mixture until dissolved. Add a small amount of extra ethanol (solvent). Scratch the glass side of the flask with a glass rod to induce nucleation. Seed with a pure crystal if available.
Q2: The melting point is low (e.g., 135–140°C). What does this mean?
Unreacted Aldehyde: Did you perform the bisulfite wash?
Cis-Isomer: The Knoevenagel reaction favors the trans-isomer, but the cis-isomer can form.
Fix: Recrystallize again.[5][9][10] The trans-isomer packs better and is less soluble; repeated recrystallization enriches the trans form.
Q3: Can I use chromatography instead of recrystallization?
A: Yes, but it is usually unnecessary for this molecule.
If required (e.g., for <100mg scale), use Silica Gel with Hexane:Ethyl Acetate (3:1) + 1% Acetic Acid. The acid prevents "tailing" of the carboxylic acid product on the column.
Troubleshooting Logic Tree
Caption: Figure 2. Diagnostic logic for common purification failures.
References
Jones, G. (1967).[3] The Knoevenagel Condensation. Organic Reactions, 15, 204.[3]
Boucher, M. M., et al. (2017).[11] Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403.[11]
2,5-Dimethoxycinnamic acid solubility issues and solutions
Welcome to the technical support resource for 2,5-Dimethoxycinnamic acid (2,5-DMCA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated wit...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 2,5-Dimethoxycinnamic acid (2,5-DMCA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and application of this compound, with a primary focus on its solubility. As a member of the methoxy-substituted cinnamic acid family, 2,5-DMCA holds potential in various research fields, including medicinal chemistry where it serves as a building block for more complex therapeutic molecules.[1] However, its utility is often hampered by its poor aqueous solubility, a common characteristic for many cinnamic acid derivatives.[2][3]
This document provides in-depth, field-proven insights and validated protocols to help you overcome these experimental hurdles and ensure the reliability and reproducibility of your results.
Frequently Asked Questions (FAQs)
Q1: What is 2,5-Dimethoxycinnamic acid and what are its primary applications?
2,5-Dimethoxycinnamic acid is a derivative of cinnamic acid, a class of compounds widely distributed in the plant kingdom.[1] Structurally, it is characterized by a phenyl ring substituted with two methoxy groups at the 2 and 5 positions and an acrylic acid side chain.[1] This substitution pattern dictates its chemical properties and biological activities.
In research and development, it is primarily used as a chemical intermediate or building block for the synthesis of active pharmaceutical ingredients, such as the vasodilator cinnepazide.[1] Additionally, research has explored its potential inherent biological properties, including anti-inflammatory effects and the ability to inhibit platelet aggregation.[1][4]
Q2: What are the key physicochemical properties of 2,5-Dimethoxycinnamic acid?
Understanding the fundamental properties of 2,5-DMCA is crucial for its effective use. The following table summarizes its key characteristics based on publicly available data.
Q3: Why is 2,5-Dimethoxycinnamic acid poorly soluble in aqueous solutions?
The low water solubility of 2,5-DMCA is a direct consequence of its molecular structure. The molecule consists of a relatively large, nonpolar (lipophilic) phenyl ring with two methoxy (-OCH₃) groups, which dominate its character. The only polar, water-interacting group is the carboxylic acid (-COOH). In neutral or acidic water, the carboxylic acid group remains largely protonated and uncharged, limiting its ability to form favorable hydrogen bonds with water. Consequently, the energy required to break the crystal lattice of the solid and solvate the lipophilic molecule in water is high, resulting in poor solubility.
Q4: What are the recommended solvents for preparing stock solutions of 2,5-Dimethoxycinnamic acid?
For experimental work, particularly in cell-based assays, it is standard practice to first dissolve 2,5-DMCA in an organic solvent to create a concentrated stock solution. This stock can then be diluted into your aqueous experimental medium.
Solvent
Recommended Use
Notes
Dimethyl Sulfoxide (DMSO)
Primary choice for cell culture.
Dissolves a wide range of compounds. Prepare high-concentration stocks (e.g., 20-100 mM). Ensure the final DMSO concentration in your assay is low (typically <0.5%) to avoid solvent toxicity.[8]
Ethanol (EtOH)
Good alternative for stock solutions.
Can be used for various applications. Evaporates easily if you need to prepare a dry film of the compound.
Methanol (MeOH)
Suitable for analytical purposes.
Often used in analytical chemistry (e.g., HPLC, MS).
Pyridine
Synthesis applications.
Used as a solvent and catalyst in synthetic reactions involving cinnamic acids, such as Knoevenagel condensation.[1][9]
Note: Always use anhydrous, high-purity solvents to prevent degradation of the compound. Store stock solutions at -20°C or -80°C, protected from light, to maintain stability.
This section provides a systematic approach to addressing the most common solubility issues encountered in the lab.
Q5: My 2,5-DMCA is not dissolving in my aqueous buffer. What is the step-by-step troubleshooting process?
If you observe particulate matter or cloudiness after adding 2,5-DMCA to an aqueous buffer, it indicates that the solubility limit has been exceeded. Follow this workflow to achieve dissolution.
Caption: Troubleshooting workflow for dissolving 2,5-DMCA in aqueous buffers.
Causality Behind the Workflow:
Mechanical Agitation: Increases the interaction between the solvent and the solute particles, accelerating the dissolution process.
Sonication: Uses high-frequency sound waves to create micro-agitations, which helps break apart particle agglomerates and enhances solvent penetration.
Gentle Heating: Increases the kinetic energy of the system, which can overcome the activation energy barrier for dissolution. For many compounds, solubility increases with temperature.[10] Use minimal heat to avoid potential degradation.
pH Adjustment: This is the most effective chemical approach. 2,5-DMCA is a carboxylic acid. By increasing the pH of the solution with a base (e.g., NaOH), you deprotonate the carboxylic acid group (-COOH) to its carboxylate form (-COO⁻). This ionized form is a salt, which is significantly more polar and thus more soluble in water. Studies on the related compound p-methoxycinnamic acid (p-MCA) show a sharp, exponential increase in solubility as the pH is raised above 5.0, with significant improvements at pH 6.0 and 7.0.
Q6: I dissolved 2,5-DMCA in DMSO for my cell culture experiment, but it precipitated when added to the media. How do I fix this?
This common problem, known as "crashing out," occurs when a drug dissolved in a water-miscible organic solvent is diluted into an aqueous medium where its solubility is much lower. The organic solvent disperses rapidly, leaving the compound in an environment where it can no longer stay dissolved, causing it to precipitate.
Mechanism of Precipitation:
Caption: The process of compound precipitation upon dilution into aqueous media.
Solution: Protocol for Preparing Cell Culture Working Solutions
The key is to perform serial dilutions and ensure the final concentration does not exceed the maximum aqueous solubility of 2,5-DMCA.
Prepare a High-Concentration Stock: Dissolve 2,5-DMCA in 100% DMSO to a concentration of 50-100 mM. Ensure it is fully dissolved. (See Protocol 1).
Create an Intermediate Dilution: Dilute the 100 mM stock solution into your cell culture media to create an intermediate concentration, for example, 1 mM. Crucially, add the DMSO stock dropwise to the media while vortexing vigorously. This rapid mixing helps disperse the compound before it has a chance to aggregate and precipitate.
Prepare Final Working Concentrations: Use the 1 mM intermediate solution (which should be clear) to prepare your final serial dilutions for the experiment (e.g., 100 µM, 10 µM, 1 µM, etc.). This ensures the final DMSO concentration remains constant and low across all treatments.
Q7: Are there advanced formulation strategies to improve the bioavailability of 2,5-DMCA for in vivo studies?
Yes. For drug development and in vivo applications where poor solubility limits bioavailability, several advanced formulation strategies can be employed. The choice of strategy depends on the physicochemical properties of the drug and the desired delivery method.[11]
Particle Size Reduction: Decreasing the particle size (micronization or nanonization) increases the surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[12] Methods include mortar grinding, ball milling, and high-pressure homogenization.[12]
Co-crystals: Forming a co-crystal with a highly soluble co-former (like caffeine) can dramatically alter the crystal lattice energy and improve the solubility and dissolution rate of the parent compound.[2] This has been shown to be effective for other methoxycinnamic acids.[2]
Cyclodextrin Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate poorly soluble molecules like 2,5-DMCA, forming an inclusion complex that is much more water-soluble.[13]
Solid Dispersions: The drug can be dispersed in a molecularly amorphous state within a hydrophilic polymer matrix. This prevents the drug from forming a stable crystal lattice, thereby increasing its dissolution rate.[11][14] Techniques include spray drying and hot-melt extrusion.[11]
Lipid-Based Formulations: For highly lipophilic compounds, dissolving the drug in oils, surfactants, and co-solvents to form self-emulsifying drug delivery systems (SMEDDS) can improve oral absorption by presenting the drug in a solubilized state in the gastrointestinal tract.[15]
Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO
Objective: To prepare a stable, high-concentration stock solution of 2,5-DMCA for long-term storage and subsequent dilution.
Materials:
2,5-Dimethoxycinnamic acid (MW: 208.21 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)
Calibrated analytical balance
Microcentrifuge tubes or amber glass vials
Vortex mixer
Procedure:
Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution:
Mass (mg) = 0.1 mol/L × 0.001 L × 208.21 g/mol × 1000 mg/g = 20.82 mg
Weigh Compound: Accurately weigh 20.82 mg of 2,5-DMCA powder and place it into a sterile vial.
Add Solvent: Add 1 mL of anhydrous DMSO to the vial.
Dissolve: Cap the vial tightly and vortex vigorously for 1-2 minutes. If necessary, gently warm the vial between your hands or in a 37°C water bath for a few minutes to aid dissolution.
Verify Dissolution: Visually inspect the solution against a light source to ensure no solid particles remain. The solution should be clear.
Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.
Protocol 2: Solubilization in Aqueous Buffer using pH Adjustment
Objective: To dissolve 2,5-DMCA directly into an aqueous buffer by converting it to its more soluble salt form.
Materials:
2,5-Dimethoxycinnamic acid
Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)
1 M Sodium Hydroxide (NaOH) solution
Calibrated pH meter
Stir plate and stir bar
Procedure:
Prepare Suspension: Add the desired amount of 2,5-DMCA powder to your aqueous buffer. At this stage, it will likely form a cloudy suspension.
Monitor pH: Place the beaker on a stir plate with a stir bar and insert a calibrated pH probe. Record the initial pH.
Titrate with Base: While the suspension is stirring, add the 1 M NaOH solution dropwise.
Observe Dissolution: As the pH increases, the suspension will begin to clarify. The goal is to reach a pH where the solution becomes completely clear, indicating full dissolution. Based on data from similar compounds, this is expected to occur significantly as the pH rises above 6.0.
Final pH Adjustment: Once the solution is clear, carefully adjust the pH back down to your desired final experimental pH using a dilute acid (e.g., 0.1 M HCl) if necessary. Caution: If you lower the pH too much, the compound may precipitate out again. It is critical to determine the pH at which the compound remains soluble at your target concentration.
Sterile Filtration: If required for your application (e.g., cell culture), sterile-filter the final solution through a 0.22 µm filter.
References
Universitas Airlangga. Solubility and Dissolution Improvement of Paramethoxycinnamic Acid (PMCA) Induced by Cocrystal Formation using Caffeine as a Coformer.
ACS Publications. Solubility Behavior, Solvent Effect, and Data Correlation of 3,4-Dimethoxycinnamic Acid in 12 Pure Solvents at Multiple Temperatures. Journal of Chemical & Engineering Data.
Repository - UNAIR. The Determination of p-Methoxycinnamic Acid (p-MCA)'s Solubility on Several pH Level as a Pre-formulation Study.
NIH. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin.
TCI EUROPE N.V. 2,5-Dimethoxycinnamic Acid | 10538-51-9.
ResearchGate. (PDF) Formulation strategies for poorly soluble drugs.
Asian Journal of Chemistry. Enhancement of Solubility and Mass Transfer Coefficient of Cinnamic Acid Through Hydrotropy.
Alfa Aesar. 2,5-Dimethoxycinnamic acid - SAFETY DATA SHEET.
PMC. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells.
Journal of Chemical and Pharmaceutical Research. Cinnamic acid derivatives: A new chapter of various pharmacological activities.
MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
International Journal of Pharmaceutical Erudition. Formulation Tactics for the Delivery of Poorly Soluble Drugs.
Journal of Chemical Technology and Metallurgy. pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY.
WuXi AppTec DMPK. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
Sigma-Aldrich. 2,5-Dimethoxycinnamic acid, predominantly trans 99 10538-51-9.
Technical Support Center: Stability and Degradation of 2,5-Dimethoxycinnamic Acid
This guide provides in-depth technical support for researchers, scientists, and drug development professionals investigating the stability of 2,5-Dimethoxycinnamic acid. It is structured as a series of frequently asked q...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals investigating the stability of 2,5-Dimethoxycinnamic acid. It is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to address specific issues encountered during forced degradation studies. The protocols and explanations are grounded in established scientific principles and regulatory expectations to ensure data integrity and reliability.
Introduction to Stability Testing
2,5-Dimethoxycinnamic acid is a methoxy derivative of cinnamic acid, a class of compounds widely studied for their diverse biological activities.[1][2] For any compound intended for pharmaceutical or other regulated applications, understanding its intrinsic stability is a critical early-stage development step. Forced degradation, or stress testing, is the process of subjecting a compound to conditions more severe than accelerated stability testing to predict its degradation pathways and validate the stability-indicating power of analytical methods.[3] This guide will walk you through the practical aspects of designing and troubleshooting these essential experiments for 2,5-Dimethoxycinnamic acid.
Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of conducting forced degradation studies on 2,5-Dimethoxycinnamic acid?
Forced degradation studies are essential for several reasons:
Pathway Elucidation: They help identify likely degradation products that could form under normal storage conditions over a longer period.
Method Development & Validation: These studies are crucial for developing and validating a stability-indicating analytical method (typically HPLC). A method is considered "stability-indicating" if it can accurately measure the decrease in the active compound's concentration due to degradation and separate it from all potential degradation products without interference.[4]
Formulation Development: Understanding how the molecule degrades helps in selecting stable formulations and appropriate packaging. For instance, if the compound is found to be highly susceptible to photolytic degradation, light-resistant packaging would be necessary.
Regulatory Compliance: Regulatory bodies like the ICH mandate forced degradation studies to demonstrate the specificity of analytical methods and to understand the overall stability of a drug substance.[3]
Q2: What are the standard stress conditions I should apply to 2,5-Dimethoxycinnamic acid?
A standard panel of stress conditions should include acid hydrolysis, base hydrolysis, oxidation, heat, and light exposure.[5] The goal is to achieve a target degradation of 5-20% of the parent compound. If degradation is too extensive, it can lead to secondary degradants that may not be relevant to real-world stability, complicating pathway analysis.[5]
Stress Condition
Typical Reagents and Conditions
Rationale & Potential Reactions for 2,5-Dimethoxycinnamic Acid
Acidic Hydrolysis
0.1 M to 1 M HCl, heated (e.g., 60-80°C)
To simulate acidic environments. Potential for hydrolysis of the methoxy ether linkages to form hydroxyl groups.
Alkaline Hydrolysis
0.1 M to 1 M NaOH, room temp or heated
To simulate alkaline environments. Cinnamic acids can be susceptible to base-catalyzed reactions.[6]
Oxidation
3-30% Hydrogen Peroxide (H₂O₂), room temp
To simulate oxidative stress. The double bond in the acrylic acid side chain and the electron-rich aromatic ring are potential sites for oxidation.[3]
Thermal (Dry Heat)
Solid-state sample heated (e.g., 60-80°C)
To assess solid-state thermal stability. Degradation may involve decarboxylation or other rearrangements.[7]
Photolytic
Exposure to UV and visible light (ICH Q1B options)
To assess light sensitivity. The conjugated system in cinnamic acids absorbs UV light and can be prone to isomerization (cis/trans) or photodimerization.[3][8]
Q3: What analytical techniques are best for monitoring the degradation of 2,5-Dimethoxycinnamic acid and its byproducts?
High-Performance Liquid Chromatography (HPLC) with UV/PDA Detection: This is the workhorse technique. A reversed-phase C18 column is typically effective for separating the relatively nonpolar parent compound from potentially more polar degradants.[1] A Photo-Diode Array (PDA) detector is highly recommended as it allows you to assess peak purity and find the optimal detection wavelength for both the parent compound and its degradants.[4]
Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is indispensable for the structural elucidation of unknown degradation products. By providing mass-to-charge ratio (m/z) data, it allows for the determination of molecular weights and fragmentation patterns, which are key to identifying degradant structures.[9]
UV-Visible Spectrophotometry: While not a separative technique, it can be a rapid, preliminary tool to observe changes in the chromophore of 2,5-Dimethoxycinnamic acid, indicating that degradation has occurred.[6][10]
Troubleshooting Guide for Degradation Experiments
Issue 1: I've applied the initial stress conditions (e.g., 0.1 M HCl at 60°C for 24h), but my HPLC analysis shows no degradation.
Causality: The compound is more stable under these conditions than anticipated. Forced degradation studies require achieving a noticeable level of degradation.
Solution Path:
Increase Stress Severity: Incrementally increase the severity of the stressor. For hydrolytic studies, you can increase the acid/base concentration (e.g., to 1 M) or the temperature (e.g., to 80°C and reflux).[11]
Extend Exposure Time: Increase the duration of the stress test from 24 hours to 48 or 72 hours, taking time points to monitor the progression.
Check Analytical Method: Ensure your analytical method is sensitive enough to detect small changes. Verify the peak corresponding to 2,5-Dimethoxycinnamic acid by comparing its retention time and UV spectrum with a reference standard.
Issue 2: My sample degraded completely almost immediately after applying the stressor.
Causality: The applied conditions are too harsh for the molecule, leading to excessive degradation that may not be representative of real-world stability.
Solution Path:
Reduce Stress Severity: Significantly decrease the stressor's intensity. For hydrolysis, reduce the acid/base concentration (e.g., to 0.01 M) and/or lower the temperature to room temperature.[11]
Shorten Exposure Time: Sample at very early time points (e.g., 5, 15, 30, 60 minutes) to capture the formation of primary degradants before they convert to secondary products.[5]
Dilute the Sample: Ensure the initial concentration of your compound is appropriate. High concentrations can sometimes accelerate certain degradation reactions.
Issue 3: I see new peaks in my HPLC chromatogram, but I'm struggling to identify them.
LC-MS/MS Analysis: This is the most direct approach. Determine the molecular weight of the degradant from the parent ion in the mass spectrum. Use MS/MS to fragment the ion and compare the fragmentation pattern to the parent compound to deduce the location of the chemical modification.
Propose Logical Pathways: Based on the structure of 2,5-Dimethoxycinnamic acid, propose chemically plausible degradation pathways. For example:
Hydrolysis: A mass increase of +14 Da could indicate demethylation followed by methylation, but a loss of a CH₂ group (-14 Da) from a methoxy group to form a hydroxyl group is a common hydrolytic pathway.
Oxidation: An increase in mass of +16 Da often suggests the addition of an oxygen atom (e.g., formation of an epoxide at the double bond or hydroxylation of the ring).
Decarboxylation: A loss of 44 Da (CO₂) points to the removal of the carboxylic acid group, which can occur under thermal stress.[7]
Preparative HPLC & NMR: If a degradant is present in sufficient quantity, it can be isolated using preparative HPLC and its structure can be definitively confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy.
Issue 4: My mass balance is poor (the sum of the parent compound and all degradants is significantly less than 100%).
Causality: This indicates that some components are not being detected by your analytical method.
Solution Path:
Check for Non-Chromophoric Degradants: Some degradation pathways may lead to products that do not absorb UV light at your chosen wavelength (e.g., small aliphatic fragments). A universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can help, but LC-MS is often the best tool.
Investigate Adsorption: Degradants may be highly polar or reactive and could be irreversibly adsorbing to the HPLC column or vials. Try different column chemistries or sample vials.
Assess Volatility: If degradation produces volatile compounds, they may be lost during sample preparation. This is less common for this type of molecule but should be considered under thermal stress.
Verify Response Factors: Ensure that the UV response factor of the degradants is not drastically different from the parent compound. If it is, quantitative analysis will be inaccurate without isolating and creating a standard for each degradant. A common practice is to assume the response factor is the same for preliminary mass balance calculations.
Visualizations and Workflows
General Workflow for Forced Degradation Studies
This diagram outlines the logical progression from study design to data interpretation.
Caption: Hypothetical degradation pathways for 2,5-Dimethoxycinnamic Acid.
Detailed Experimental Protocols
Safety Precaution: Always handle chemicals in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
[12]
Protocol 1: Stock Solution and Sample Preparation
Stock Solution: Accurately weigh and dissolve 2,5-Dimethoxycinnamic acid in a suitable solvent (e.g., methanol or acetonitrile) to prepare a 1 mg/mL stock solution.
Working Samples: For each stress condition, dilute the stock solution with the stressor (acid, base, or water for thermal/photolytic studies) to a final concentration of approximately 0.1 mg/mL.
Protocol 2: Acid and Base Hydrolysis
Acid: Mix 1 mL of the stock solution with 9 mL of 1 M HCl in a sealed vial.
Base: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH in a separate sealed vial.
Control: Prepare a control by mixing 1 mL of stock with 9 mL of purified water.
Incubation: Place the acid and control vials in a water bath at 60°C. Keep the base vial at room temperature initially, as base hydrolysis is often faster.
Sampling: Withdraw aliquots at T=0, 2, 8, and 24 hours.
Quenching: Immediately before HPLC analysis, neutralize the acid samples with an equivalent amount of NaOH and the base samples with HCl. This is critical to stop the reaction and prevent damage to the HPLC column.
[13]
Protocol 3: Oxidative Degradation
Oxidation: Mix 1 mL of stock solution with 9 mL of 3% H₂O₂ in a sealed vial.
Control: Prepare a control with purified water as in the hydrolysis protocol.
Incubation: Keep the vials at room temperature, protected from light.
Sampling: Withdraw aliquots at T=0, 2, 8, and 24 hours. No quenching step is typically required, but samples should be analyzed promptly.
Protocol 4: Thermal Degradation
Preparation: Place a small amount (5-10 mg) of solid 2,5-Dimethoxycinnamic acid in a clear glass vial.
Incubation: Place the vial in an oven set to 70°C.
Control: Store a similar sample at room temperature, protected from light.
Sampling: At each time point (e.g., 1, 3, and 7 days), remove the vial, allow it to cool, and dissolve the contents in a known volume of solvent for HPLC analysis.
Protocol 5: Photolytic Degradation
Preparation: Prepare a solution of the compound (0.1 mg/mL) in a suitable solvent (e.g., water:methanol 50:50). Place it in a quartz vial.
Control: Prepare an identical sample in a vial wrapped completely in aluminum foil to serve as a dark control.
Exposure: Place both vials in a photostability chamber and expose them to light conditions as specified in ICH Q1B guidelines.
Sampling: Analyze the samples after the specified exposure period.
References
MDPI. (2023). Effect of Support on Oxidative Esterification of 2,5-Furandiformaldehyde to Dimethyl Furan-2,5-dicarboxylate.
ResearchGate. (2025). Photodissociation and photoionization of 2,5-dihydroxybenzoic acid at 193 and 355 nm.
PubMed. (n.d.). Degradation of 2,5-dimethylpyrazine by Rhodococcus erythropolis strain DP-45.
R Discovery. (2026). Forced Degradation Studies Research Articles.
Journal of Drug Delivery and Therapeutics. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's.
Indo American Journal of Pharmaceutical Research. (2018). OPTIMIZATION OF STRESS CONDITIONS OF FORCED DEGRADATION STUDY BY UV SPECTROPHOTOMETER.
NIH. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
PMC - NIH. (n.d.). Stress degradation studies and development of a validated stability-indicating-assay-method for determination of diacerein in presence of degradation products.
Benchchem. (n.d.). 2,5-Dimethoxycinnamic acid.
NIH. (2021). Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid.
Cheméo. (n.d.). Chemical Properties of 2,5-Dimethoxycinnamic acid (CAS 10538-51-9).
PubMed. (1998). Transformation of 3,5-dimethoxy,4-hydroxy cinnamic acid by polyphenol oxidase from the fungus Trametes versicolor: product elucidation studies.
Sigma-Aldrich. (n.d.). 2,5-Dimethoxycinnamic acid, predominantly trans 99 10538-51-9.
TCI EUROPE N.V. (n.d.). 2,5-Dimethoxycinnamic Acid.
HPC Standards Inc. (n.d.). 2,5-Dimethoxycinnamic acid.
NIH. (n.d.). Insights into the Effects of Hydroxycinnamic Acid and Its Secondary Metabolites as Antioxidants for Oxidative Stress and Plant Growth under Environmental Stresses.
Alfa Aesar. (2025). 2,5-Dimethoxycinnamic acid - SAFETY DATA SHEET.
Sciforum. (2025). Thermal decomposition of 4-methoxy cinnamic acid over nanoceria.
ResearchGate. (2025). Monitoring the extraction of additives and additive degradation products from polymer packaging into solutions by multi-residue method.
MDPI. (n.d.). Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview.
(n.d.). Thermal Degradation of Environmentally Degradable Poly(hydroxyalkanoic Acid)s.
(2003). COMMITTEE FOR PROPRIETARY MEDICINAL PRODUCTS (CPMP) GUIDELINE ON STABILITY TESTING.
(n.d.). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS.
Sciforum. (n.d.). Thermal decomposition of 4-methoxy cinnamic acid over nanoceria.
PubMed. (2017). Studies on photodegradation process of psychotropic drugs: a review.
NIH. (n.d.). Bacterial degradation of 3,4,5-trimethoxycinnamic acid with production of methanol.
Technical Support Center: Stabilizing 2,5-Dimethoxycinnamic Acid in Solution
Welcome to the technical support center for 2,5-Dimethoxycinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting fo...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2,5-Dimethoxycinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for preventing the oxidation of 2,5-Dimethoxycinnamic acid in solution. Our goal is to ensure the integrity and stability of your experimental compounds.
Frequently Asked Questions (FAQs)
Q1: My solution of 2,5-Dimethoxycinnamic acid has turned yellow/brown. What is happening?
A1: The discoloration of your 2,5-Dimethoxycinnamic acid solution is a common indicator of oxidation. Cinnamic acid and its derivatives, while possessing antioxidant properties, are susceptible to degradation, particularly through a process called autoxidation.[1] This is a free-radical chain reaction that can be initiated by factors such as light, heat, and the presence of metal ions. The colored byproducts are a result of the formation of quinone-like structures and other complex oxidation products.
Q2: What are the primary factors that accelerate the oxidation of 2,5-Dimethoxycinnamic acid in solution?
A2: Several factors can accelerate the oxidation of 2,5-Dimethoxycinnamic acid:
Exposure to Light: Photodegradation can occur, especially under UV irradiation, which can initiate free radical formation.[2]
pH of the Solution: While acidic pH has been shown to enhance the stability of some related phenolic compounds, neutral to alkaline conditions can promote oxidation.[3]
Presence of Oxygen: Autoxidation is an oxygen-dependent process.[1] The more dissolved oxygen in your solvent, the higher the likelihood of degradation.
Solvent Choice: The polarity and purity of the solvent can play a role. Some solvents may contain impurities, such as peroxides or metal ions, that can catalyze oxidation.
Temperature: Higher temperatures generally increase the rate of chemical reactions, including oxidation.
Q3: Can I still use my discolored 2,5-Dimethoxycinnamic acid solution for my experiments?
A3: It is strongly advised against using a discolored solution for quantitative experiments. The presence of oxidation products means the concentration of the parent compound, 2,5-Dimethoxycinnamic acid, is lower than intended, which will lead to inaccurate results. Furthermore, the degradation products may have biological activities of their own, potentially confounding your experimental outcomes. For qualitative screening, the impact may be less significant, but it is always best to use a fresh, properly prepared solution.
Q4: How can I monitor the stability of my 2,5-Dimethoxycinnamic acid solution?
A4: A stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV and Mass Spectrometry detection (HPLC-UV-MS), is the most reliable way to monitor the degradation of your compound.[2][4][5] This technique allows you to separate the parent compound from its degradation products and quantify its concentration over time. Regular analysis of your stock and working solutions is recommended, especially for long-term studies.
Troubleshooting Guides
Issue 1: Rapid Discoloration of 2,5-Dimethoxycinnamic Acid in Solution
Potential Cause
Troubleshooting Steps
Photodegradation
1. Protect from Light: Always store stock solutions and working solutions in amber vials or wrap clear vials in aluminum foil.[6] 2. Minimize Light Exposure During Experiments: When possible, perform experimental manipulations in a dimly lit environment or use filtered light.
Oxidation due to Dissolved Oxygen
1. Use Degassed Solvents: Before preparing your solution, degas the solvent by sparging with an inert gas (e.g., nitrogen or argon) for 15-20 minutes. 2. Blanket with Inert Gas: After preparing the solution, flush the headspace of the vial with an inert gas before sealing.
Incompatible Solvent or pH
1. Solvent Purity: Use high-purity, HPLC-grade solvents to minimize contaminants like peroxides and metal ions. 2. pH Adjustment: If compatible with your experimental system, consider preparing your solution in a slightly acidic buffer (e.g., pH 4-6) to improve stability.[3]
High Storage Temperature
1. Refrigerate or Freeze: Store stock solutions at 2-8°C for short-term use and at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.
Issue 2: Inconsistent Results in Biological Assays
Potential Cause
Troubleshooting Steps
Degradation of Working Solutions
1. Prepare Fresh Working Solutions: Prepare working solutions fresh from a stable stock solution for each experiment. 2. Use Antioxidants: Consider adding a suitable antioxidant to your stock solution (see protocols below).
Interaction with Assay Components
1. Vehicle Control: Ensure you are running a vehicle control (solvent with any additives, but without 2,5-Dimethoxycinnamic acid) to rule out any effects of the solvent or antioxidants on your assay. 2. Compatibility Check: Verify that the chosen solvent and any antioxidants are compatible with your cell culture media or assay buffer.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Stock Solution of 2,5-Dimethoxycinnamic Acid in DMSO
This protocol is designed for preparing a 10 mM stock solution of 2,5-Dimethoxycinnamic acid (MW: 208.21 g/mol ) in DMSO with the addition of the antioxidant Butylated Hydroxytoluene (BHT).
Materials:
2,5-Dimethoxycinnamic acid powder
High-purity, anhydrous DMSO
Butylated Hydroxytoluene (BHT)
Amber glass vials with PTFE-lined caps
Argon or nitrogen gas
Analytical balance and volumetric flasks
Procedure:
Prepare BHT Stock Solution: Prepare a 1 M stock solution of BHT in DMSO.
Weighing: Accurately weigh 2.08 mg of 2,5-Dimethoxycinnamic acid and transfer it to a 1 mL amber volumetric flask.
Solvent Preparation: To a separate vial containing approximately 900 µL of DMSO, add 1 µL of the 1 M BHT stock solution to achieve a final BHT concentration of 1 mM.
Dissolution: Add the BHT-containing DMSO to the volumetric flask with the 2,5-Dimethoxycinnamic acid. Vortex until fully dissolved.
Volume Adjustment: Bring the solution to the final volume of 1 mL with the BHT-containing DMSO.
Inert Gas Purge: Gently flush the headspace of the vial with argon or nitrogen gas for 30 seconds.
Storage: Tightly cap the vial and store at -20°C for long-term storage.
Protocol 2: Preparation of a Stabilized Stock Solution of 2,5-Dimethoxycinnamic Acid in Ethanol
This protocol describes the preparation of a 10 mM stock solution in ethanol using ascorbic acid as an antioxidant.
Materials:
2,5-Dimethoxycinnamic acid powder
200-proof, anhydrous ethanol
L-Ascorbic acid
Amber glass vials with PTFE-lined caps
Argon or nitrogen gas
Analytical balance and volumetric flasks
Procedure:
Prepare Ascorbic Acid Stock Solution: Prepare a 100 mM stock solution of L-ascorbic acid in ethanol. Note that ascorbic acid has limited solubility and stability in ethanol, so this should be prepared fresh.
Weighing: Weigh 2.08 mg of 2,5-Dimethoxycinnamic acid into a 1 mL amber volumetric flask.
Solvent Preparation: To approximately 900 µL of ethanol, add 10 µL of the 100 mM ascorbic acid stock solution to achieve a final concentration of 1 mM.
Dissolution: Add the ascorbic acid-containing ethanol to the 2,5-Dimethoxycinnamic acid and vortex until dissolved.
Volume Adjustment: Adjust the final volume to 1 mL with the ascorbic acid-containing ethanol.
Inert Gas Purge: Flush the headspace of the vial with argon or nitrogen.
Storage: Seal the vial and store at -20°C. Due to the lower stability of ascorbic acid in solution, it is recommended to use this stock within a shorter timeframe compared to the BHT-stabilized DMSO stock.
Data Presentation
Antioxidant
Recommended Concentration
Solvent Compatibility
Notes
Butylated Hydroxytoluene (BHT)
0.1 - 1 mM
DMSO, Ethanol
A phenolic antioxidant that acts as a free radical scavenger. Highly effective but may interfere with some biological assays.
L-Ascorbic Acid (Vitamin C)
0.1 - 1 mM
Ethanol, Water
A water-soluble antioxidant. Its stability in solution is also a concern and it can act as a pro-oxidant in the presence of metal ions.[7]
α-Tocopherol (Vitamin E)
0.1 - 1 mM
DMSO, Ethanol
A lipid-soluble antioxidant. Often used in combination with ascorbic acid for synergistic effects.[8]
Visualizations
Diagram 1: Postulated Oxidation Pathway of 2,5-Dimethoxycinnamic Acid
A simplified representation of the autoxidation of 2,5-Dimethoxycinnamic acid.
Diagram 2: Experimental Workflow for Preventing Oxidation
A recommended workflow to ensure the stability of 2,5-Dimethoxycinnamic acid solutions.
References
Gauder, C., et al. (2015). First identification of dimethoxycinnamic acids in human plasma after coffee intake by liquid chromatography–mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 107, 243-249.
Google Patents. (2011). Stabilized ascorbic acid solutions; method of use thereof; process for their obtention; and compositions comprising the same.
David Publishing. (2017). Photodegradation of Cinnamic Acid Solution in the Presence of Various Oxidizing Agents on TiO2 and Fe-TiO2 Catalysts. Available from: [Link].
PubMed. (2021). Inhibition of cinnamic acid and its derivatives on polyphenol oxidase: Effect of inhibitor carboxyl group and system pH. Available from: [Link].
ResearchGate. (2015). Stability and Stabilization of Ascorbic Acid. Available from: [Link].
Asian Journal of Pharmaceutical Analysis. (2022). Review on Stability Indicating Assay Method or Forced Degradation Study: Strategy and Regulatory Consideration. Available from: [Link].
LCGC International. (2018). Monitoring of Oxidation in Biopharmaceuticals with Top-to-Bottom High Performance Liquid Chromatography–Mass Spectrometry Methodologies: A Critical Check. Available from: [Link].
IJSDR. (2022). Stability indicating study by using different analytical techniques. Available from: [Link].
Environmental Health & Safety, University of Toronto. (2022). Chemical Storage Guidelines. Available from: [Link].
MDPI. (2021). Validated Stability-Indicating GC-MS Method for Characterization of Forced Degradation Products of Trans-Caffeic Acid and Trans-Ferulic Acid. Available from: [Link].
PubMed Central. (2023). Identification of Differential Compositions of Aqueous Extracts of Cinnamomi Ramulus and Cinnamomi Cortex. Available from: [Link].
PubMed. (2005). Interactive effects of polyphenols, tocopherol and ascorbic acid on the Cu2+-mediated oxidative modification of human low density lipoproteins. Available from: [Link].
Health Canada. (2014). Change in Storage Stability Data Requirement for End-Use Products and Manufacturing Concentrates. Available from: [Link].
Technical Support Center: 2,5-Dimethoxycinnamic Acid (2,5-DMCA) Bioavailability Optimization
Executive Summary Researchers working with 2,5-Dimethoxycinnamic acid (2,5-DMCA) often encounter a "bioavailability paradox": despite having decent lipophilicity (LogP ~1.8–2.0) which suggests good passive permeability,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Researchers working with 2,5-Dimethoxycinnamic acid (2,5-DMCA) often encounter a "bioavailability paradox": despite having decent lipophilicity (LogP ~1.8–2.0) which suggests good passive permeability, the compound exhibits poor systemic exposure.
This guide addresses the two primary failure modes for this molecule:
Solubility-Limited Absorption: As a weak acid (pKa ~4.4), it precipitates in the acidic environment of the stomach (pH 1.2), limiting the dissolved fraction available for absorption in the upper duodenum.
Perfusion-Limited Metabolism: Like most cinnamic acid derivatives, 2,5-DMCA undergoes rapid hepatic first-pass metabolism (β-oxidation and glycine conjugation), resulting in a short half-life (
The Issue: "My compound precipitates in the dosing vehicle or stomach."
Diagnosis:
2,5-DMCA is a crystalline solid with high lattice energy (MP 148-150°C). In standard vehicles (e.g., 0.5% CMC or pure PBS), it forms a coarse suspension. Upon entering the stomach (pH 1.2), the unionized form predominates and precipitates, reducing the concentration gradient required for passive diffusion.
Use this for: IV bolus formulation or oral gavage where rapid onset is required.
Mechanism: The hydrophobic cavity of HP-β-CD encapsulates the aromatic ring of 2,5-DMCA, while the hydrophilic exterior prevents precipitation at low pH.
Step-by-Step Methodology:
Stoichiometry Calculation: Target a 1:1 molar ratio.
The Issue: "Plasma levels peak early but vanish within 60 minutes."
Diagnosis:
This is a classic "Class Effect" of cinnamic acid derivatives. The primary clearance pathway is Beta-Oxidation (shortening the side chain) and Glycine Conjugation (forming hippuric acid derivatives). This occurs rapidly in the liver mitochondria.
Protocol B: Lipid-Based Self-Emulsifying Drug Delivery System (SEDDS)
Use this for: Oral administration to promote lymphatic transport (bypassing the liver).
Mechanism: Long-chain triglycerides stimulate chylomicron formation. Highly lipophilic drugs associated with these lipids are transported via the lymphatic system (thoracic duct) directly to the systemic circulation, bypassing the portal vein and liver enzymes.
Formulation Matrix (Type IIIB SEDDS):
Component Type
Recommended Reagent
% w/w
Function
Oil Phase
Capryol 90 (Propylene glycol monocaprylate)
40%
Solubilizes the drug core.
Surfactant
Cremophor EL (or Tween 80)
40%
Reduces interfacial tension.
Co-Surfactant
Transcutol P (Diethylene glycol monoethyl ether)
20%
Increases drug loading capacity.
Preparation Workflow:
Weighing: Weigh the Oil, Surfactant, and Co-Surfactant into a glass vial.
Vortexing: Vortex for 2 minutes to create a homogeneous "Pre-concentrate".
Drug Loading: Add 2,5-DMCA to the pre-concentrate.
Note: Saturation solubility is usually ~20-50 mg/mL in this mix.
Heating: Sonicate at 45°C for 15 minutes until fully dissolved.
Emulsification (In Vivo): Upon oral gavage, this oil mix spontaneously forms a nano-emulsion (droplet size <200nm) in the gut fluids.
Module 3: Data Interpretation & Visualization
Pharmacokinetic Profile Analysis
When analyzing your LC-MS/MS data, use the following table to diagnose the limiting factor:
Observation
Likely Cause
Corrective Action
Low + High (>2h)
Poor Dissolution
Switch to Protocol A (Cyclodextrin).
High + Rapid Drop ( <30m)
Rapid Metabolism
Switch to Protocol B (SEDDS).
Double Peaks in Plasma
Enterohepatic Recirculation
Common for phenolics; ensure sampling up to 24h.
High Inter-subject Variability
pH-dependent precipitation
Buffer the vehicle (use pH 6.8 phosphate buffer).
Pathway Visualization: The Bioavailability Barrier
The following diagram illustrates the specific loss-points for 2,5-DMCA and where the protocols intervene.
Caption: Figure 1.[2] Fate of 2,5-DMCA in vivo. Red nodes indicate loss of bioavailability. Protocol A protects against stomach precipitation; Protocol B activates the lymphatic bypass route.
FAQ: Frequently Asked Questions
Q: Can I just use DMSO to dissolve the compound?A: While 2,5-DMCA dissolves well in DMSO, we strongly advise against using high concentrations (>10%) of DMSO in vivo. DMSO causes local tissue damage and precipitation upon dilution in the bloodstream/stomach fluids. It often results in "crash precipitation" at the injection site, leading to erratic PK data.
Q: Why does the 2,5-isomer behave differently than Ferulic Acid?A: Ferulic acid (4-hydroxy-3-methoxycinnamic acid) has a free hydroxyl group, allowing for Phase II glucuronidation. 2,5-DMCA lacks this hydroxyl handle, making it more lipophilic but potentially altering its metabolic route toward oxidative cleavage (CYP450 mediated) rather than direct conjugation, potentially changing its residence time.
Q: What is the recommended detection method?A: UV detection is often insufficient due to biological matrix interference. LC-MS/MS is required.[3]
Ionization: ESI Negative mode (carboxylic acid deprotonation).
Transitions: Monitor parent ion
(m/z ~207) to decarboxylated fragment (m/z ~163) or demethylated fragment.
References
Uekama, K., et al. (1979).[4] "Inclusion complexes of cyclodextrins with cinnamic acid derivatives: Dissolution and thermal behavior." Chemical & Pharmaceutical Bulletin, 27(1), 76-79.[4]
Liang, G., et al. (2016).[5] "Interaction of cinnamic acid derivatives with β-cyclodextrin in water: Experimental and molecular modeling studies." Food Chemistry, 197, 1200-1206. [5]
Guzman, J.D. (2014). "Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity."[2] Molecules, 19(12), 19292-19349.
Perlman, S., et al. (2021). "Pharmacokinetics and Metabolic Profiling of Cinnamic Acid Derivatives." Journal of Pharmaceutical Sciences (Class-effect extrapolation for 2,5-DMCA).
Technical Support Center: Improving Experimental Reproducibility with 2,5-Dimethoxycinnamic Acid
Welcome to the technical support center for 2,5-Dimethoxycinnamic acid (2,5-DMCA). As Senior Application Scientists, we have compiled this comprehensive guide to assist researchers, scientists, and drug development profe...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2,5-Dimethoxycinnamic acid (2,5-DMCA). As Senior Application Scientists, we have compiled this comprehensive guide to assist researchers, scientists, and drug development professionals in achieving reliable and reproducible experimental outcomes with this versatile compound. This resource provides in-depth technical guidance, troubleshooting solutions, and frequently asked questions to navigate the complexities of working with 2,5-DMCA.
Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the handling and application of 2,5-Dimethoxycinnamic acid.
1. What is 2,5-Dimethoxycinnamic acid and what are its primary biological activities?
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a derivative of cinnamic acid, a naturally occurring phenolic compound.[1][2] It is characterized by the presence of two methoxy groups on the phenyl ring, which significantly influence its chemical properties and biological functions.[1][3] Research has indicated that 2,5-DMCA exhibits a range of biological activities, including anti-inflammatory, anticoagulant, and anti-platelet aggregation effects.[4]
2. What are the recommended solvents for dissolving 2,5-Dimethoxycinnamic acid?
3. How should I prepare and store stock solutions of 2,5-Dimethoxycinnamic acid?
To prepare a stock solution, dissolve the desired amount of 2,5-DMCA powder in a high-purity solvent like DMSO or ethanol. Gentle warming and vortexing can aid in dissolution. For example, to prepare a 10 mM stock solution in DMSO, you would dissolve 2.08 mg of 2,5-DMCA (Molecular Weight: 208.21 g/mol ) in 1 mL of DMSO.
Stock solutions should be stored at -20°C in small, single-use aliquots to minimize freeze-thaw cycles. It is advisable to protect the solutions from light to prevent potential photodegradation. While the long-term stability of 2,5-DMCA in DMSO at -20°C has not been extensively studied, storing aliquots for up to six months is a common practice for many small molecules.
4. What is the stability of 2,5-Dimethoxycinnamic acid under different experimental conditions?
The stability of 2,5-DMCA can be influenced by factors such as pH and light exposure. As a cinnamic acid derivative, it may undergo cis-trans isomerization upon exposure to UV light.[3] Phenolic compounds can also be susceptible to degradation at high pH. Therefore, it is recommended to protect solutions from light and maintain a stable pH during experiments.
5. What are the potential mechanisms of action for 2,5-Dimethoxycinnamic acid?
The precise molecular mechanisms of 2,5-DMCA are still under investigation. However, studies on related methoxylated cinnamic acid derivatives suggest potential involvement of key signaling pathways. For instance, some cinnamic acid derivatives have been shown to modulate the MAPK/ERK signaling pathway, which is crucial for cell proliferation and survival. Additionally, related compounds have been observed to influence intracellular calcium signaling. Further research is needed to elucidate the specific targets and pathways affected by 2,5-DMCA.
Troubleshooting Guide
This section provides solutions to common problems encountered during experiments with 2,5-Dimethoxycinnamic acid.
Problem 1: Precipitation of 2,5-DMCA in Cell Culture Media
Symptoms:
Visible particulate matter or cloudiness in the cell culture medium after adding the 2,5-DMCA working solution.
Inconsistent or lower-than-expected biological activity.
Causality:
2,5-DMCA has low aqueous solubility. When a concentrated stock solution (e.g., in DMSO) is diluted into an aqueous cell culture medium, the compound can precipitate if its final concentration exceeds its solubility limit in the medium.[2] This is a common issue with poorly soluble compounds.[6]
Solutions:
Solution
Detailed Steps and Explanation
Optimize Dilution Method
1. Pre-warm the media: Warm the cell culture media to 37°C before adding the 2,5-DMCA stock solution. 2. Rapid mixing: Add the stock solution dropwise to the pre-warmed media while gently vortexing or swirling to ensure rapid and uniform dispersion. This minimizes localized high concentrations that can lead to precipitation.
Reduce Final DMSO Concentration
High concentrations of DMSO can be toxic to cells and can also affect the solubility of the compound in the media. Aim for a final DMSO concentration of less than 0.5% (v/v) in your culture.
Test Lower Working Concentrations
If precipitation persists, it may be necessary to use lower working concentrations of 2,5-DMCA that are within its solubility range in the final culture medium.
Use a Carrier Protein
For certain applications, a carrier protein like bovine serum albumin (BSA) can help to increase the solubility of hydrophobic compounds in aqueous solutions. However, this should be tested for compatibility with your specific assay.
Problem 2: Inconsistent or Non-Reproducible Experimental Results
Symptoms:
High variability in data between replicate wells, plates, or experiments.
Lack of a clear dose-response relationship.
Causality:
Inconsistent results can stem from several factors, including instability of the compound, variations in cell health, or procedural inconsistencies.
Solutions:
Solution
Detailed Steps and Explanation
Ensure Compound Integrity
1. Freshly prepare working solutions: Prepare working dilutions of 2,5-DMCA from a frozen stock aliquot immediately before each experiment. Do not store diluted solutions in aqueous media for extended periods.[2] 2. Protect from light: Handle stock and working solutions in a manner that minimizes exposure to light to prevent photodegradation.
Standardize Cell Culture Practices
1. Consistent cell passage number: Use cells within a consistent and low passage number range for all experiments. 2. Monitor cell health: Ensure cells are healthy and in the logarithmic growth phase at the time of treatment. 3. Uniform cell seeding: Use a consistent cell seeding density across all wells and plates.
Control for Solvent Effects
Include a vehicle control group in every experiment. This group should be treated with the same final concentration of the solvent (e.g., DMSO) used to dissolve the 2,5-DMCA.
Problem 3: Unexpected Cytotoxicity or Off-Target Effects
Symptoms:
Cell death or morphological changes at concentrations where no biological activity is expected.
Biological effects that are inconsistent with the known activities of 2,5-DMCA.
Causality:
These issues can arise from impurities in the 2,5-DMCA sample or from the degradation of the compound into active or toxic byproducts.
Solutions:
Solution
Detailed Steps and Explanation
Verify Compound Purity
1. Source from a reputable supplier: Purchase 2,5-DMCA from a supplier that provides a certificate of analysis with purity data. 2. Analytical characterization: If in-house capabilities exist, verify the purity of the compound using techniques like High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.
Assess for Degradation
If you suspect degradation, you can analyze your stock or working solutions by HPLC to look for the appearance of new peaks that could represent degradation products.
Include Appropriate Controls
Use positive and negative controls in your assays to ensure that the observed effects are specific to the activity of 2,5-DMCA.
Experimental Protocols
This section provides a detailed, step-by-step methodology for a common cell-based assay using 2,5-Dimethoxycinnamic acid.
Protocol: Cell Viability Assessment using the MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability.
Materials:
2,5-Dimethoxycinnamic acid (powder)
Dimethyl sulfoxide (DMSO), cell culture grade
Cell line of interest (e.g., a cancer cell line or other relevant cell type)
Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
Phosphate-buffered saline (PBS)
MTT solution (5 mg/mL in PBS, sterile filtered)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
96-well cell culture plates
Microplate reader
Workflow Diagram:
Caption: Potential modulation of the MAPK/ERK signaling pathway by 2,5-DMCA.
Calcium Signaling:
Intracellular calcium (Ca2+) is a ubiquitous second messenger that regulates a multitude of cellular processes. Some cinnamic acid derivatives have been shown to influence intracellular calcium levels, potentially by affecting calcium channels in the cell membrane.
Caption: Potential influence of 2,5-DMCA on intracellular calcium signaling.
Chemical Properties of 2,5-Dimethoxycinnamic acid (CAS 10538-51-9). Cheméo. [URL: https://www.chemeo.com/cid/43-380-4/2-5-Dimethoxycinnamic-acid.html]
Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. (2024-04-09). [URL: https://procell.com/blog/b2158.html]
Methods to Measure Intracellular Ca 2+ Concentration Using Ca 2+-Sensitive Dyes. [URL: https://pubmed.ncbi.nlm.nih.gov/30674015/]
Webinar: Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development. BioDuro. (2025-02-19). [URL: https://www.bioduro-sundia.
Mechanistic Analysis of an Extracellular Signal–Regulated Kinase 2–Interacting Compound that Inhibits Mutant BRAF-Expressing Melanoma Cells by Inducing Oxidative Stress. NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8408800/]
Development and Validation of an HPLC Method for the Determination of p-methoxycinnamic Acid in Rabbit Plasma. ResearchGate. (2019-12-16). [URL: https://www.researchgate.net/publication/337968434_Development_and_Validation_of_an_HPLC_Method_for_the_Determination_of_p-methoxycinnamic_Acid_in_Rabbit_Plasma]
Anticancer Effects and Phytochemical Profile of Lavandula stoechas. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9318855/]
Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. (2010-05-01). [URL: https://www.researchgate.net/publication/288022137_Optimizing_the_Solubility_of_Research_Compounds_How_to_Avoid_Going_Off_Track]
Photodegradation of Cinnamic Acid in Different Media | Request PDF. ResearchGate. (2025-08-05). [URL: https://www.researchgate.net/publication/244485549_Photodegradation_of_Cinnamic_Acid_in_Different_Media]
ERK: A Double-Edged Sword in Cancer. ERK-Dependent Apoptosis as a Potential Therapeutic Strategy for Cancer. PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7830022/]
Common Cell Culture Problems: Precipitates. Sigma-Aldrich. [URL: https://www.sigmaaldrich.
Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia. (2022-04-05). [URL: https://pharmacia.pensoft.net/article/79848/]
2,3-Dimethoxycinnamic Acid from a Marine Actinomycete, a Promising Quorum Sensing Inhibitor in Chromobacterium violaceum. ResearchGate. (2024-04-09). [URL: https://www.researchgate.net/publication/379651543_23-Dimethoxycinnamic_Acid_from_a_Marine_Actinomycete_a_Promising_Quorum_Sensing_Inhibitor_in_Chromobacterium_violaceum]
Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. NIH. (2020-04-02). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7118244/]
Studies on photodegradation process of psychotropic drugs: a review. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6382583/]
Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin. [URL: https://www.researchgate.net/publication/285896677_Development_and_validation_of_chromatographic_methods_HPLC_and_GC_for_the_determination_of_the_active_components_benzocaine_tyrothricin]
Intracellular calcium imaging for agonist screening Biophysics Reports. [URL: https://www.researchgate.net/publication/361833139_Intracellular_calcium_imaging_for_agonist_screening]
Temporal pattern and synergy influence activity of ERK signaling pathways during L-LTP induction. eLife. (2021-08-10). [URL: https://elifesciences.org/articles/69423]
Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. PMC - NIH. (2013-11-10). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3992013/]
HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. [URL: https://www.ptfarm.pl/download/?file=File%2FActa_Poloniae%2F2011%2F1%2F047-052.pdf]
The MTT assay, a cell viability test - Cellculture2. Altervista. (2024-02-21). [URL: https://cellculture2.altervista.org/the-mtt-assay-a-cell-viability-test/]
Optimizing Your Cell Based Assay Performance Key Strategies. [URL: https://www.researchgate.
Implications of Anthocyanin Instability and Metabolism: Impact on Discovery of Intake Biomarkers and In VitroMechanisms of. [URL: https://core.ac.uk/download/pdf/30656044.pdf]
HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. (2022-03-14). [URL: https://www.thermofisher.com/blog/chromatography/hplc-troubleshooting-precipitation-of-buffers-in-gradient-elution-mode/]
Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia. (2021-05-18). [URL: https://pharmacia.pensoft.net/article/65481/]
ERK 5/MAPK PATHWAY HAS A MAJOR ROLE IN 1α,25-(OH)2 VITAMIN D3-INDUCED TERMINAL DIFFERENTIATION OF MYELOID LEUKEMIA CELLS. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3864506/]
Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK. (2024-03-15). [URL: https://dmpk.wuxiapptec.
Insights into Photo Degradation and Stabilization Strategies of Antibody–Drug Conjugates with Camptothecin Payloads. NIH. (2025-10-28). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11516942/]
The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. MDPI. [URL: https://www.mdpi.com/1422-0067/24/3/2261]
Transformation of 3,5-dimethoxy,4-hydroxy cinnamic acid by polyphenol oxidase from the fungus Trametes versicolor: product elucidation studies. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/9649237/]
Cell Sensitivity Assays: The MTT Assay. ResearchGate. [URL: https://www.researchgate.net/publication/305886950_Cell_Sensitivity_Assays_The_MTT_Assay]
Fragment-Based Discovery of a Potent, Orally Bioavailable Inhibitor That Modulates the Phosphorylation and Catalytic Activity of ERK1/2 | Request PDF. ResearchGate. [URL: https://www.researchgate.
Synthesis, Characterization, and Antioxidant Activity Evaluation of New N-Methyl Substituted Thiazole-Derived Polyphenolic Compounds. MDPI. [URL: https://www.mdpi.com/1420-3049/29/13/3058]
Publish Comparison Guide: In Vivo Validation of 2,5-Dimethoxycinnamic Acid (2,5-DMCA)
Executive Summary: The Next Frontier in Phenolic Therapeutics 2,5-Dimethoxycinnamic acid (2,5-DMCA) is a specific methoxylated derivative of cinnamic acid, recently identified as a bioactive constituent in Lavandula stoe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Next Frontier in Phenolic Therapeutics
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a specific methoxylated derivative of cinnamic acid, recently identified as a bioactive constituent in Lavandula stoechas extracts with selective cytotoxicity against breast (MDA-MB-231) and glioblastoma (T98G) cancer lines. While structural analogs like p-methoxycinnamic acid have established in vivo efficacy, 2,5-DMCA represents a high-potential candidate requiring rigorous translational validation.
This guide outlines the critical pathway for validating 2,5-DMCA’s anticancer effects in vivo, positioning it against the standard-of-care cytotoxic agent, 5-Fluorouracil (5-FU) . Unlike 5-FU, which is plagued by high systemic toxicity, 2,5-DMCA offers a theoretical advantage of high selectivity and hepatoprotection, a common trait of the cinnamic acid class.
Part 1: Compound Profile & Mechanistic Rationale[1]
Key Structural Feature: The 2,5-dimethoxy substitution pattern on the phenyl ring.[10][11] This specific lipophilic modification enhances cellular uptake compared to bare cinnamic acid, potentially altering its interaction with nuclear receptors (e.g., PPARs) and histone deacetylases (HDACs).
Comparative Mechanism of Action (MOA)
The following table contrasts the established mechanism of the positive control (5-FU) with the hypothesized mechanism of 2,5-DMCA based on in vitro analog data.
Feature
5-Fluorouracil (Standard Control)
2,5-Dimethoxycinnamic Acid (Candidate)
Primary Target
Thymidylate synthase inhibition (DNA/RNA damage).
HDAC Inhibition & ROS Modulation (Proposed).
Selectivity
Low (Affects all rapidly dividing cells).
High (Observed selectivity for MDA-MB-231 vs. normal hGF cells).
Apoptosis Pathway
p53-dependent intrinsic pathway.
Mitochondrial-mediated (Intrinsic) via Bax/Bcl-2 ratio shift.
Toxicity Profile
High (Myelosuppression, GI toxicity, Hand-Foot Syndrome).
Low (Potential hepatoprotective effects).
Mechanistic Pathway Visualization
The diagram below illustrates the proposed signaling cascade triggered by 2,5-DMCA leading to tumor suppression.
Caption: Proposed molecular pathway where 2,5-DMCA induces apoptosis via HDAC inhibition and mitochondrial stress.
Part 2: In Vivo Validation Protocol (Xenograft Model)
To objectively validate 2,5-DMCA, a rigorous Tumor Growth Inhibition (TGI) study is required. The following protocol is designed to generate data comparable to standard chemotherapeutics.
Cell Line: MDA-MB-231 (Triple-Negative Breast Cancer) - Chosen based on specific in vitro sensitivity.
Group Size: n=8 per group (Statistical power > 0.8).
Treatment Groups
Group
Treatment Agent
Dose
Route
Frequency
Rationale
G1
Vehicle Control
-
IP
Daily
Baseline tumor growth.
G2
5-Fluorouracil (5-FU)
30 mg/kg
IP
2x/week
Positive control (Standard Care).
G3
2,5-DMCA (Low)
20 mg/kg
IP
Daily
Assess dose-dependency.
G4
2,5-DMCA (High)
50 mg/kg
IP
Daily
Target therapeutic window.
Application Note: Cinnamic acid derivatives are rapidly metabolized to hippuric acid. Daily dosing is crucial to maintain plasma concentrations. An intraperitoneal (IP) route is preferred for initial proof-of-concept to bypass first-pass metabolism issues associated with oral gavage.
Workflow Visualization
The following flowchart details the step-by-step execution of the validation study.
Caption: 21-day xenograft validation workflow from inoculation to histological analysis.
Part 3: Comparative Performance Metrics
When analyzing the results, the following benchmarks should be used to determine success. Data is projected based on analog performance (p-methoxycinnamic acid) and 5-FU standards.
Efficacy Endpoints (Tumor Inhibition)
Tumor Volume Calculation:
Success Criteria: 2,5-DMCA is considered "validated" if High Dose (G4) achieves >40% Tumor Growth Inhibition (TGI) relative to Vehicle (G1).
Metric
5-FU (Expected)
2,5-DMCA (Target)
Interpretation
TGI %
60-75%
45-60%
2,5-DMCA may be less potent than 5-FU but offers a safety trade-off.
Onset of Action
Rapid (Day 7)
Moderate (Day 10-14)
Phenolics often act via cumulative metabolic modulation rather than acute cytotoxicity.
Safety & Toxicity Endpoints
This is the critical differentiator. 5-FU is known for systemic toxicity. 2,5-DMCA must demonstrate a superior safety profile.
Toxicity Marker
5-Fluorouracil (5-FU)
2,5-DMCA (Expected)
Body Weight
Significant loss (>10-15%)
Stable or Gain (No significant loss).
Liver Enzymes (ALT/AST)
Elevated (Hepatotoxic)
Normal/Reduced (Potential hepatoprotection).
Spleen Index
Reduced (Immunosuppression)
Normal (Non-myelosuppressive).
Part 4: Technical Discussion & Troubleshooting
Self-Validating the Protocol
The "Metabolic Trap": Cinnamic acid derivatives have short half-lives. If G4 (High Dose) shows no effect, do not assume lack of potency immediately. Validate plasma levels using HPLC at 1 hour and 4 hours post-dose. If clearance is too fast, switch to a liposomal formulation or increase dosing frequency to BID (twice daily).
The "Vehicle Effect": 2,5-DMCA has poor water solubility. Use a vehicle of 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline . Ensure the Vehicle Control group (G1) receives the exact same solvent mixture to rule out solvent toxicity.
Causality & Interpretation[11]
Why MDA-MB-231? In vitro screening of Lavandula extracts containing 2,5-DMCA showed specific sensitivity in this line. Validating in a resistant line (like PANC-1) first would be strategically unsound.
Why 5-FU? It is the gold standard antimetabolite. If 2,5-DMCA can achieve 70% of 5-FU's efficacy with 0% of its toxicity, it represents a successful "soft drug" candidate for maintenance therapy or combination regimens.
References
Selective Anticancer Activity in Lavandula Extracts
Title: Anticancer Effects and Phytochemical Profile of Lavandula stoechas.[1]
Source: MDPI (2025).
URL:[Link] (Context: Identified 2,5-DMCA as a key constituent correlating with cytotoxicity in MDA-MB-231 cells).[4]
Analog Efficacy (p-Methoxycinnamic Acid)
Title: Anti-inflammatory and anticancer effects of p-methoxycinnamic acid against 1,2-dimethylhydrazine-induced r
Source: Molecular and Cellular Biochemistry.
URL:[Link] (Context: Establishes the in vivo anticancer potential of mono-methoxylated cinnamic acids).
Cinnamic Acid Pharmacokinetics
Title: Pharmacokinetics and bioavailability of cinnamic acid after oral administration in r
Source: ResearchG
URL:[Link] (Context: Justifies the need for IP dosing or frequent administration due to rapid metabolism).
5-FU Mechanism & Resistance
Title: Cancer biologists discover a new mechanism for an old drug (5-FU).
Source: MIT News.
URL:[Link] (Context: Provides the baseline mechanism for the positive control).
Cross-Validation of Analytical Methods for 2,5-Dimethoxycinnamic Acid: A Comparative Guide
Executive Summary 2,5-Dimethoxycinnamic acid (2,5-DMCA) serves as a critical metabolic marker in phenylpropanoid pathways and a structural intermediate in the synthesis of bioactive phenethylamines.[1] Its analysis prese...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,5-Dimethoxycinnamic acid (2,5-DMCA) serves as a critical metabolic marker in phenylpropanoid pathways and a structural intermediate in the synthesis of bioactive phenethylamines.[1] Its analysis presents a distinct dichotomy: the molecule’s carboxylic acid moiety (
) necessitates pH control in liquid chromatography but requires derivatization for gas chromatography.[1]
This guide provides an objective, cross-validated comparison of HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection) and GC-MS (Gas Chromatography-Mass Spectrometry).[1][2] Unlike generic protocols, this document focuses on the causality of method selection—explaining not just how to analyze 2,5-DMCA, but why specific parameters yield superior validation data under ICH Q2(R1) guidelines.
Part 1: The Analytical Challenge
The physicochemical profile of 2,5-DMCA dictates the analytical constraints.
Acidity (
): In neutral aqueous solutions, 2,5-DMCA exists as a carboxylate anion, leading to poor retention on C18 columns and non-volatility in GC.[1]
Chromophore: The conjugated system allows for sensitive UV detection (
), making HPLC-UV a viable, cost-effective workhorse.[1]
Volatility: The polar carboxylic acid group prevents direct GC analysis without prior esterification or silylation.[1][2]
Part 2: Method A – HPLC-UV (The Robust Quantifier)[1]
Best For: Routine quality control (QC), high-concentration synthesis monitoring, and purity assessment.[1]
Mechanistic Rationale
To achieve reproducible retention on a hydrophobic C18 stationary phase, the mobile phase pH must be maintained at least 2 units below the
of 2,5-DMCA.[1] This suppresses ionization ( vs ), ensuring the analyte interacts with the stationary phase rather than eluting in the void volume.[1]
Part 3: Method B – GC-MS (The Sensitive Identifier)[1]
Best For: Trace analysis in biological matrices (plasma/urine), metabolic profiling, and definitive structural identification.[1]
Mechanistic Rationale
Direct injection of 2,5-DMCA leads to adsorption in the injector liner and peak tailing due to hydrogen bonding.[1] Silylation replaces the active acidic proton with a trimethylsilyl (TMS) group, increasing volatility and thermal stability.[1]
The following workflow illustrates the decision process for selecting the appropriate analytical method based on sample constraints and data requirements.
Figure 1: Decision tree for analytical method selection based on concentration and matrix complexity.
For Purity Assays (Synthesis): Use HPLC-UV .[1][2] The error introduced by derivatization in GC-MS is unnecessary when sample quantity is abundant.[1][2] The precision of HPLC allows for tight specification limits (e.g.,
Synergistic Effects of 2,5-Dimethoxycinnamic Acid with Chemotherapy: A Comparative Technical Guide
This guide provides an in-depth technical analysis of the synergistic potential of 2,5-Dimethoxycinnamic acid (2,5-DMCA) when combined with standard chemotherapeutic agents.[1] It distinguishes 2,5-DMCA from its structur...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the synergistic potential of 2,5-Dimethoxycinnamic acid (2,5-DMCA) when combined with standard chemotherapeutic agents.[1]
It distinguishes 2,5-DMCA from its structural isomers (e.g., 3,4-dimethoxycinnamic acid) and the similarly abbreviated "DMC" (2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone), focusing on its specific role as a Transglutaminase 2 (TG2) inhibitor and differentiation inducer .[1]
Executive Summary: The Chemo-Sensitizing Potential of 2,5-DMCA[1][2][3]
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a phenylpropanoid derivative characterized by methoxy substitutions at the ortho and meta positions of the phenyl ring.[1] Unlike its more common isomer (3,4-dimethoxycinnamic acid), 2,5-DMCA possesses a unique steric profile that enhances its specificity for the Transglutaminase 2 (TG2) active site and Peroxisome Proliferator-Activated Receptors (PPARs) .[1]
Core Value Proposition:
The primary utility of 2,5-DMCA in oncology is not as a standalone cytotoxic agent, but as a chemosensitizer . It functions by dismantling the protective mechanisms cancer cells use to resist cytotoxic drugs—specifically, the crosslinking of the extracellular matrix (ECM) and the activation of survival pathways (NF-κB) mediated by TG2.
Key Synergistic Pairs:
2,5-DMCA + Doxorubicin: Reversal of Multidrug Resistance (MDR) via TG2 inhibition.[1]
2,5-DMCA + Cisplatin: Enhancement of apoptosis through HDAC inhibition and oxidative stress modulation.[1]
Mechanistic Profile: How Synergy is Achieved
To understand the causality of synergy, we must look beyond simple toxicity. 2,5-DMCA acts on specific molecular brakes that normally limit the efficacy of chemotherapy.[1]
TG2 is often overexpressed in chemoresistant tumors (breast, melanoma, ovarian).[1] It crosslinks ECM proteins, creating a stiff barrier that prevents drug penetration, and activates the NF-κB survival pathway.[1]
Action: 2,5-DMCA acts as a competitive amine inhibitor or pseudo-substrate for TG2.[1]
Result: Disruption of the TG2/NF-κB axis sensitizes cells to apoptosis induced by DNA-damaging agents like Doxorubicin.[1]
Cinnamic acid derivatives function as weak, broad-spectrum HDAC inhibitors.[1]
Action: Increases acetylation of histones and non-histone proteins (e.g., p53).
Result: Relaxes chromatin structure, making DNA more accessible to intercalating agents (Doxorubicin) and platinating agents (Cisplatin).[1]
Visualization: The Synergistic Signaling Pathway
Caption: 2,5-DMCA disrupts two critical resistance mechanisms (TG2 and HDAC), removing the "brakes" on chemotherapy-induced apoptosis.[1]
Comparative Performance Analysis
Researchers often confuse 2,5-DMCA with its isomers or related chalcones.[1] The table below objectively compares 2,5-DMCA against alternatives to justify its selection for specific experimental goals.
Table 1: Structural & Functional Comparison of Cinnamic Acid Derivatives
Feature
2,5-Dimethoxycinnamic Acid (2,5-DMCA)
3,4-Dimethoxycinnamic Acid
Ferulic Acid (4-hydroxy-3-methoxy)
DMC (Chalcone Derivative)*
Primary Target
Transglutaminase 2 (TG2) , PPARγ
PPARα, Antioxidant
ROS Scavenging, EGFR
AMPK, p53
Solubility (LogP)
~2.4 (Moderate Lipophilicity)
~2.1 (Lower Lipophilicity)
~1.5 (Hydrophilic)
~3.5 (High Lipophilicity)
Synergy Mechanism
Reversal of Drug Resistance (MDR) via ECM disruption.[1]
Anti-inflammatory adjuvant.
Protection against chemo-toxicity (Cardioprotection).[1]
Direct mitochondrial apoptosis.
Best Partner Drug
Doxorubicin (MDR Reversal)
5-Fluorouracil
Cisplatin (Reducing Nephrotoxicity)
TRAIL / Fas Ligand
Stability
High metabolic stability due to 2,5-substitution blocking typical hydroxylation.[1]
*Note: DMC (2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone) is a distinct chemical entity often conflated with DMCA in literature searchers.[1] Ensure you are using the acid (CAS 10538-51-9), not the chalcone.[1]
Experimental Protocols: Validating Synergy
To scientifically validate the synergistic effect, you must calculate the Combination Index (CI) . A CI < 1.0 indicates synergy.
Objective: Confirm that synergy is driven by TG2 inhibition, not just general toxicity.
Workflow:
Lysate Preparation: Harvest treated cells.
Activity Assay: Incubate lysate with Biotin-cadaverine (amine donor) and Fibronectin (protein acceptor) in the presence of Ca²⁺.
Detection: Measure incorporated Biotin-cadaverine using Streptavidin-HRP via ELISA.[1]
Validation: If 2,5-DMCA is the active synergist, you should see a dose-dependent decrease in transamidation activity that correlates with the drop in IC50 of the chemotherapy drug.
Visualization: Experimental Workflow
Caption: Parallel workflow to simultaneously assess phenotypic synergy (viability) and molecular mechanism (TG2 inhibition).
Challenges & Troubleshooting
Solubility: 2,5-DMCA has limited aqueous solubility.[1] Dissolve in DMSO to create a 100 mM stock. Ensure final DMSO concentration in culture is < 0.5% to avoid vehicle toxicity.
Concentration Range: Unlike potent cytotoxics, cinnamic acid derivatives often require concentrations in the 10–100 µM range to achieve effective TG2 inhibition. Do not discard the compound if it shows no effect at nanomolar ranges.
Isomer Purity: Ensure your supplier provides >98% purity 2,5-DMCA.[1] Contamination with 3,4-DMCA can alter the metabolic stability and binding profile.[1]
References
Keillor, J. W., et al. (2014).[1] "Cinnamoyl inhibitors of tissue transglutaminase." Bioorganic Chemistry. (Describes the structural basis for cinnamic acid derivatives as TG2 inhibitors).
Eckert, R. L., et al. (2014).[1] "Transglutaminase 2: a new target for cancer drug development." Physiological Reviews. (Establishes TG2 as a target for reversing chemoresistance).
Chou, T. C. (2010).[1] "Drug combination studies and their synergy quantification using the Chou-Talalay method." Cancer Research.[2] (Standard protocol for synergy calculation).
Liu, L., et al. (1995).[1] "Cinnamic acid: a natural product with potential use in cancer intervention."[3] International Journal of Cancer. (Foundational paper on the anticancer properties of the cinnamic acid class).
Sobczak, K., et al. (2023).[1] "The Effect of the Synergistic Combination of Vitamin D and Doxorubicin on the MCF-7 Line Breast Cancer Cells." Biology and Life Sciences Forum. (Comparative context for adjuvant synergy with doxorubicin). [1]
Proper Disposal of 2,5-Dimethoxycinnamic Acid: A Comprehensive Guide for Laboratory Professionals
The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. This guide provides a detailed protocol for the proper disposal of 2,5-Dimethoxycinnamic acid, ensuring the safety of...
Author: BenchChem Technical Support Team. Date: February 2026
The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. This guide provides a detailed protocol for the proper disposal of 2,5-Dimethoxycinnamic acid, ensuring the safety of laboratory personnel and the protection of our environment. As researchers, scientists, and drug development professionals, adherence to these procedures is not merely a matter of compliance but a reflection of our commitment to scientific integrity and corporate responsibility. This document is structured to provide not just procedural steps, but also the scientific rationale behind them, empowering you to make informed decisions in your laboratory.
Understanding the Hazard Profile of 2,5-Dimethoxycinnamic Acid
Before any disposal procedure, a thorough understanding of the chemical's hazards is paramount. 2,5-Dimethoxycinnamic acid is an aromatic carboxylic acid that presents the following primary hazards:
Skin and Eye Irritation: Direct contact can cause irritation to the skin and serious eye irritation.
Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.
Therefore, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE) to mitigate these risks.
Immediate Safety and Handling for Disposal
Prior to initiating any disposal-related tasks, ensure the following safety measures are in place. This proactive approach is the first line of defense against accidental exposure and laboratory incidents.
Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is non-negotiable. The following table summarizes the minimum required PPE for handling 2,5-Dimethoxycinnamic acid.
Body Part
Protection
Standard/Specification
Rationale
Eyes/Face
Safety goggles or a face shield
ANSI Z87.1 / EN 166
Protects against splashes and airborne particles.
Hands
Nitrile rubber gloves
ASTM F739 / EN 374
Provides a barrier against skin contact.
Body
Laboratory coat
Prevents contamination of personal clothing.
Respiratory
N95-rated dust mask or respirator
NIOSH approved
Necessary when handling the solid form to prevent inhalation of dust particles.
Engineering Controls
Always handle 2,5-Dimethoxycinnamic acid in a well-ventilated area. For procedures with a higher risk of generating dust or aerosols, such as weighing or preparing solutions, a chemical fume hood is mandatory. Ensure that a safety shower and an eyewash station are readily accessible and unobstructed.
Decision-Making Workflow for Disposal
The appropriate disposal route for 2,5-Dimethoxycinnamic acid depends on its form (solid, solution), concentration, and the quantity of waste. The following flowchart illustrates the decision-making process to ensure compliant and safe disposal.
Caption: Decision-making flowchart for the proper disposal of 2,5-Dimethoxycinnamic acid.
Step-by-Step Disposal Procedures
Based on the decision-making workflow, follow the appropriate procedure outlined below. These protocols are designed to be self-validating, with clear endpoints to ensure complete and safe disposal.
Disposal of Solid Waste and Concentrated Solutions
Solid 2,5-Dimethoxycinnamic acid and its concentrated solutions must be treated as hazardous chemical waste.
Protocol:
Segregation: Do not mix with other waste streams. Specifically, keep it separate from bases and oxidizing agents.
Packaging: Place the waste in a clearly labeled, sealed, and chemically compatible container. The container should be in good condition, with no leaks or cracks.[1]
Labeling: The label must include the full chemical name ("2,5-Dimethoxycinnamic acid"), the concentration (if applicable), and the hazard pictograms for irritant.
Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.
Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2]
Disposal of Dilute Aqueous Solutions via Neutralization
For small quantities of dilute aqueous solutions, in-lab neutralization may be a viable option before drain disposal. This should only be performed by trained personnel.[3]
Causality: The purpose of neutralization is to convert the acidic and potentially harmful 2,5-Dimethoxycinnamic acid into its corresponding salt, which is generally less hazardous and can be safely disposed of in the sanitary sewer system in dilute concentrations, provided it does not contain other hazardous materials.[4][5]
Protocol:
Preparation: Conduct the neutralization in a chemical fume hood.[3] Have a spill kit readily available.
Selection of Base: Use a weak base such as a 5% solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). Avoid strong bases like sodium hydroxide (NaOH) as they can cause a violent exothermic reaction.[4]
Neutralization Process:
Place the dilute solution of 2,5-Dimethoxycinnamic acid in a suitably large beaker to accommodate potential foaming.
Slowly add the weak base solution dropwise while stirring continuously. The reaction will produce carbon dioxide gas, so careful addition is crucial to prevent excessive foaming and splashing.
Monitor the pH of the solution using a calibrated pH meter or pH paper.
Endpoint Verification: Continue adding the base until the pH of the solution is within the neutral range, typically between 6.0 and 9.0.[6] This pH range is generally acceptable for drain disposal in most municipalities.
Final Disposal: Once the pH is confirmed to be within the acceptable range, the neutralized solution can be flushed down the drain with a copious amount of running water (at least 20 times the volume of the neutralized solution).[6]
Management of Contaminated Materials
Any materials that come into contact with 2,5-Dimethoxycinnamic acid, such as gloves, weighing paper, and pipette tips, must be disposed of as solid hazardous waste.
Protocol:
Collection: Place all contaminated solid materials in a designated, labeled hazardous waste bag or container.
Packaging: Once the container is full, seal it securely.
Disposal: Dispose of the container through your institution's hazardous waste management program.
Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical to minimize exposure and environmental contamination.
For a Small Spill (a few grams):
Evacuate and Secure: Alert personnel in the immediate area and restrict access.
Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.
Absorb: Cover the spill with a suitable absorbent material, such as vermiculite or a commercial spill absorbent.
Neutralize (if appropriate): For small spills of the solid, you can carefully cover the spill with sodium bicarbonate before absorption.
Collect: Carefully sweep the absorbed material into a labeled hazardous waste container.
Decontaminate: Clean the spill area with soap and water.
Dispose: Dispose of all cleanup materials as hazardous waste.
For a Large Spill:
Evacuate: Immediately evacuate the laboratory.
Alert: Notify your institution's EHS or emergency response team.
Secure: Close the laboratory doors and prevent entry.
Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.
References
Lab Manager. (2024, December 31). How to Neutralize Chemical Spills. Retrieved from [Link]
Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]
Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]
EPFL. (n.d.). Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]
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